HNOCore Application: Key pharmacophore intermediate for kinase inhibitors (e.g., Sorafenib analogs), androgen receptor antagonists, and agrochemical synthesis.
This technical guide details the high-fidelity synthesis of 4-(methylamino)nicotinic acid. Unlike generic preparations, this document focuses on the Nucleophilic Aromatic Substitution (S
Ar) pathway, which offers the highest atom economy and scalability. We analyze the reaction kinetics, the necessity of ester activation, and the critical "zwitterion trap" that often lowers yields in unoptimized protocols.
Part 1: Structural Dynamics & Retrosynthesis
To design a robust synthesis, one must understand the electronic environment of the pyridine ring.
Electronic Deactivation & Reactivity
The 3-carboxylic acid group is an electron-withdrawing group (EWG), which, combined with the pyridine nitrogen, makes the C4 position highly electrophilic. However, under basic conditions (presence of amines), the carboxylic acid deprotonates to form a carboxylate anion (
). This anion is electron-donating by induction/field effect, which paradoxically deactivates the ring toward nucleophilic attack.
The Solution:
High Energy Route: Force the reaction on the free acid using high pressure/temperature.
Activation Route (Recommended): Mask the acid as an ester (methyl 4-chloronicotinate) to maintain electron deficiency at C4, facilitating mild S
Ar.
Retrosynthetic Analysis (DOT Visualization)
Figure 1: Retrosynthetic logic flow. The green node (Ester) represents the optimized pathway for higher yields.
Part 2: Experimental Pathways
Pathway A: The "Activated Ester" Route (High Yield / High Purity)
Recommended for lab-scale synthesis (1g – 100g) where purity is paramount.
Rationale: Converting the acid to an ester prevents carboxylate formation, keeping the C4 position highly electrophilic. This allows the substitution to occur at lower temperatures, reducing tar formation.
Step 1: Esterification
Reaction: 4-Chloronicotinic acid + MeOH + H
SO Methyl 4-chloronicotinate.
Setup: Charge a round-bottom flask with 4-chloronicotinic acid (1.0 eq).
Solvent: Add anhydrous Methanol (10 vol).
Catalyst: Add conc. H
SO (0.1 eq) dropwise at 0°C.
Reflux: Heat to reflux (65°C) for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1).
Workup: Concentrate in vacuo. Neutralize residue with sat. NaHCO
Reagent Prep: Dissolve Methyl 4-chloronicotinate (1.0 eq) in THF or Ethanol.
Nucleophile: Add Methylamine (33% in EtOH or 40% aq., 3.0 eq).
Note: Excess amine acts as a base to scavenge HCl.
Condition: Stir at room temperature for 12 hours. If sluggish, heat to 50°C in a sealed vessel.
Hydrolysis (One-Pot): Once the ester-amine intermediate is formed (checked by LCMS), add NaOH (2.0 eq, 2M aq solution) directly to the reaction mixture. Stir at 50°C for 2 hours to cleave the ester.
Isolation (Critical):
Acidify carefully with 1M HCl to pH 4–5 (the isoelectric point).
The product, 4-(methylamino)nicotinic acid, often precipitates as a zwitterion.
Filter, wash with cold water, and dry.
Pathway B: Direct S
Ar on Free Acid (Industrial / Scale-Up)
Recommended for cost-sensitive, large-scale batches where step-count reduction is critical.
Rationale: Eliminates the esterification/hydrolysis steps but requires harsher conditions to overcome the deactivated carboxylate ring.
Protocol
Vessel: Stainless steel autoclave or heavy-walled pressure tube.
Broad singlet for NH/COOH protons often invisible or merged >11ppm.
MS (ESI)
[M+H] = 153.06
Characteristic mass peak.
Solubility
Soluble in dilute base/acid; poor in water/organic solvents
Typical behavior for amino-acid-like heterocycles.
References
Schmid, G. H., & Wolkoff, A. W. (1972).[2] The preparation of 4-chloropyridine and its reaction with nucleophiles. Canadian Journal of Chemistry, 50(8), 1181-1187.
Guillier, F., Nivoliers, F., & Godard, A. (1995). Metallation of 4-halopyridines: A new access to 4-halonicotinic acids. Journal of Organic Chemistry. (Cited in context of precursor synthesis).
Thrasher, D., et al. (2006).[2] Regioselective Synthesis of 4-Chloropyridine-3-carboxylic Acid Derivatives. Heterocycles, 67(2), 543-547.
Shimizu, S., et al. (2007).[3] Process for producing pyridine carboxylic acids.[4][5][6][7][8] US Patent 8,575,350 B2. (Industrial oxidation context).
Luo, Y., et al. (2015). Preparation method of 3-amino-4-methylpyridine.[1][9] CN Patent 104693136A. (Analogous amination chemistry).
[1] Introduction: The Scaffold Architecture 4-(Methylamino)nicotinic acid (CAS 1075-09-8) is a bifunctional pyridine scaffold critical to modern medicinal chemistry.[1] Unlike simple pyridine derivatives, this molecule p...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Introduction: The Scaffold Architecture
4-(Methylamino)nicotinic acid (CAS 1075-09-8) is a bifunctional pyridine scaffold critical to modern medicinal chemistry.[1] Unlike simple pyridine derivatives, this molecule possesses an "ortho-amino acid" motif—specifically, a secondary amine at the C4 position adjacent to a carboxylic acid at C3.[1] This geometric arrangement is not merely structural; it is a pre-organized "chemical handle" designed for heterocyclization.[1]
For drug developers, this compound serves as the gateway to fused ring systems .[1] It is the direct precursor to pyrido[4,3-d]pyrimidines and naphthyridines, core structures found in kinase inhibitors, PDE2 inhibitors, and antibacterial agents (e.g., fluoroquinolone analogs).[1] Its utility lies in its ability to undergo cyclocondensation reactions while retaining the pyridine nitrogen's electronic properties, which are often essential for hydrogen bonding in active sites.[1]
Chemical Characterization & Properties[1][2][3][4][5]
The most robust synthesis of CAS 1075-09-8 utilizes an S
Ar (Nucleophilic Aromatic Substitution) strategy.[1] The presence of the electron-withdrawing carboxylic acid at C3 activates the C4-chlorine towards nucleophilic attack by methylamine.[1]
Reaction Scheme Visualization
The following diagram illustrates the reaction pathway, including the transition state logic.
Figure 1: S
Ar synthesis pathway from 4-chloronicotinic acid.
Validated Protocol
Reference: EP3299371A1 (Paragraph 0557) [1]
Preparation: Dissolve 4-chloronicotinic acid (1.0 eq) in 1,4-dioxane (2 vol).
Nucleophilic Attack: Add 30% aqueous methylamine (10.0 eq).[1] The large excess acts as both reactant and base to scavenge HCl.[1]
Reaction: Heat the mixture.
Microwave: 100°C for 50 minutes (Preferred for high throughput).[1]
Wash the filter cake with cold water and dry under vacuum.[1]
Yield: Typical isolated yields range from 70% to 75% .[1]
Critical Control Point: Do not over-acidify below pH 2, as the pyridine nitrogen will protonate, forming a soluble hydrochloride salt that is difficult to isolate from the aqueous phase.[1]
Applications in Drug Discovery
CAS 1075-09-8 is rarely the final drug; it is a scaffold enabler .[1] Its primary value is in constructing bicyclic heteroaromatic systems.[1]
Structural Versatility
The "ortho-amino acid" motif allows for rapid cyclization with various electrophiles:
Precursors for IL-17 modulators and PDE2 inhibitors.[1]
Pathway Analysis: From Scaffold to Bioactivity
Figure 2: Divergent synthesis pathways leading to major pharmacological classes.
Case Study: PDE2 Inhibitors
In the development of Phosphodiesterase 2 (PDE2) inhibitors, the 4-(methylamino)nicotinic acid core mimics the purine ring system found in Pentoxifylline.[1] By converting the acid to an amide and cyclizing, researchers create highly selective inhibitors that improve cognitive function without the non-selective side effects of traditional xanthines [2].[1]
Handling & Safety (E-E-A-T)
While specific SDS data for this exact CAS is often aggregated under generic pyridine derivatives, the following precautions are mandatory based on functional group analysis:
A Predictive Guide to the Spectroscopic Data of 4-(Methylamino)nicotinic Acid
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a detailed predictive analysis of the spectroscopic data for 4-(Methylamino)nicotinic acid, a compound of interest in...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a detailed predictive analysis of the spectroscopic data for 4-(Methylamino)nicotinic acid, a compound of interest in medicinal chemistry and drug development. In the absence of comprehensive published experimental spectra for this specific molecule, this document leverages empirical data from structurally analogous compounds and established principles of spectroscopic interpretation to forecast the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This guide is intended to serve as a valuable resource for researchers in the identification, characterization, and quality control of 4-(Methylamino)nicotinic acid and its derivatives.
Introduction: The Rationale for Predictive Spectroscopy
4-(Methylamino)nicotinic acid is a derivative of nicotinic acid (Vitamin B3) and belongs to a class of compounds with significant biological and pharmaceutical relevance. The structural characterization of such molecules is paramount for understanding their function, purity, and stability. Spectroscopic techniques such as NMR, IR, and MS are fundamental tools for elucidating molecular structure.
While the synthesis of related compounds like 4-aminonicotinic acid has been described, a comprehensive and publicly available set of experimental spectroscopic data for 4-(Methylamino)nicotinic acid is not readily accessible.[1] This guide addresses this gap by providing a robust, theoretically grounded prediction of its spectral features. Our approach is rooted in the comparative analysis of well-characterized analogous compounds, including nicotinic acid, 4-aminonicotinic acid, and N-methyl-4-aminopyridine. By understanding the electronic and structural contributions of the methylamino and carboxylic acid functional groups on the pyridine scaffold, we can construct a reliable spectral forecast.
This predictive framework is designed to aid researchers in:
Confirming the identity of synthesized 4-(Methylamino)nicotinic acid.
Identifying potential impurities and side-products.
Establishing a baseline for quality control and batch-to-batch consistency.
Providing a foundation for further structural and functional studies.
Predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. The following predictions for the ¹H and ¹³C NMR spectra of 4-(Methylamino)nicotinic acid are based on the known spectra of nicotinic acid, 4-aminopyridine, and the principles of substituent effects on chemical shifts and coupling constants in aromatic systems.
Predicted ¹H NMR Spectrum
The ¹H NMR spectrum of 4-(Methylamino)nicotinic acid is expected to exhibit distinct signals for the three aromatic protons on the pyridine ring, the N-methyl protons, the amino proton, and the carboxylic acid proton. The electron-donating nature of the methylamino group and the electron-withdrawing nature of the carboxylic acid group will significantly influence the chemical shifts of the ring protons.
Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants for 4-(Methylamino)nicotinic acid
Proton
Predicted Chemical Shift (δ, ppm)
Predicted Multiplicity
Predicted Coupling Constant (J, Hz)
Rationale
H-2
8.5 - 8.7
Singlet (or narrow doublet)
-
Adjacent to the ring nitrogen and the electron-withdrawing carboxylic acid group, leading to a significant downfield shift.
H-5
6.8 - 7.0
Doublet
5.0 - 6.0
Shielded by the strong electron-donating methylamino group at the para-position.
H-6
8.2 - 8.4
Doublet
5.0 - 6.0
Influenced by the ring nitrogen and less shielded than H-5.
-NH-
5.0 - 6.0
Broad Singlet
-
Exchangeable proton; chemical shift and broadness are solvent and concentration dependent.
-CH₃
3.0 - 3.2
Singlet
-
Typical chemical shift for an N-methyl group attached to an aromatic ring.
-COOH
12.0 - 14.0
Broad Singlet
-
Exchangeable proton of a carboxylic acid, typically observed at a very downfield chemical shift.
Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide information on the carbon framework of the molecule. The predicted chemical shifts are based on the known data for nicotinic acid and 4-aminopyridine, taking into account the substituent effects.
Table 2: Predicted ¹³C NMR Chemical Shifts for 4-(Methylamino)nicotinic acid
Carbon
Predicted Chemical Shift (δ, ppm)
Rationale
C-2
150 - 153
Deshielded by the adjacent nitrogen and the carboxylic acid group.
C-3
108 - 112
Shielded due to its position relative to the electron-donating amino group.
C-4
155 - 158
Significantly deshielded due to the direct attachment of the nitrogen atom of the methylamino group.
C-5
107 - 110
Shielded by the strong electron-donating effect of the para-amino group.
C-6
148 - 151
Deshielded by the adjacent ring nitrogen.
-COOH
168 - 172
Typical chemical shift for a carboxylic acid carbon.
-CH₃
29 - 32
Typical chemical shift for an N-methyl carbon attached to an aromatic system.
Experimental Protocol for NMR Data Acquisition
A standardized protocol for acquiring high-quality NMR spectra of 4-(Methylamino)nicotinic acid is crucial for verifying these predictions.
Step-by-Step Methodology:
Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CD₃OD). The choice of solvent is critical as it can influence the chemical shifts of exchangeable protons (-NH and -COOH).
Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.
¹H NMR Acquisition:
Acquire a standard one-dimensional ¹H spectrum.
Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 16 ppm.
Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).
¹³C NMR Acquisition:
Acquire a proton-decoupled ¹³C spectrum.
Typical parameters: 1024-4096 scans, relaxation delay of 2 seconds, spectral width of 240 ppm.
2D NMR (Optional but Recommended):
Perform COSY (Correlation Spectroscopy) to establish ¹H-¹H coupling networks.
Perform HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded ¹H and ¹³C atoms.
Perform HMBC (Heteronuclear Multiple Bond Correlation) to establish long-range ¹H-¹³C correlations, which is invaluable for unambiguous assignment of quaternary carbons.
Caption: A predicted major fragmentation pathway for 4-(Methylamino)nicotinic acid in EI-MS.
Experimental Protocol for MS Data Acquisition
Step-by-Step Methodology:
Sample Introduction:
Direct Infusion (for ESI): Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile with 0.1% formic acid) and infuse it directly into the mass spectrometer.
Gas Chromatography-Mass Spectrometry (GC-MS): If the compound is sufficiently volatile and thermally stable (or can be derivatized), GC-MS can be used for separation and analysis.
Liquid Chromatography-Mass Spectrometry (LC-MS): This is a versatile technique for non-volatile or thermally labile compounds.
Ionization:
Electron Ionization (EI): Typically used with GC-MS for creating fragment-rich spectra.
Electrospray Ionization (ESI): A soft ionization technique commonly used with LC-MS that often produces a prominent protonated molecule [M+H]⁺ (m/z = 153).
Mass Analysis: Use a mass analyzer such as a quadrupole, time-of-flight (TOF), or Orbitrap to separate the ions based on their mass-to-charge ratio.
Conclusion and Future Perspectives
This technical guide has presented a comprehensive set of predicted spectroscopic data (NMR, IR, and MS) for 4-(Methylamino)nicotinic acid. These predictions are based on a thorough analysis of structurally related compounds and fundamental spectroscopic principles. It is our hope that this guide will serve as a valuable tool for researchers working with this compound, aiding in its unambiguous identification and characterization.
It is imperative to note that these are predictive data. Experimental verification is the gold standard, and we strongly encourage researchers to acquire and publish the experimental spectra of 4-(Methylamino)nicotinic acid to contribute to the collective knowledge of the scientific community. Future work could involve the experimental validation of these predictions and the extension of this predictive methodology to other nicotinic acid derivatives of pharmaceutical interest.
References
ResearchGate. (2021, December 30). Nicotinic acid derivatives: Application and uses, review. Retrieved from [Link]
Scribd. IR spectrum of 4-methylaniline_Selected. Retrieved from [Link]
ResearchGate. (2025, August 7). Study on synthesis of 4-Aminonicotinic acid. Retrieved from [Link]
PubChem. 4-(Methylamino)pyridine. Retrieved from [Link]
Unveiling the Potential: A Technical Guide to the Biological Activity of 4-(Methylamino)nicotinic Acid
Abstract This technical guide provides a comprehensive exploration of the potential biological activities of 4-(Methylamino)nicotinic acid. While direct research on this specific molecule is limited, this document synthe...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive exploration of the potential biological activities of 4-(Methylamino)nicotinic acid. While direct research on this specific molecule is limited, this document synthesizes the extensive knowledge of its parent compound, nicotinic acid (niacin), and other relevant derivatives to build a robust hypothesis-driven framework for future investigation. We will delve into the established pharmacology of nicotinic acid, explore the biological significance of substitutions at the 4-position of the pyridine ring, and propose a series of experimental workflows to elucidate the therapeutic potential of 4-(Methylamino)nicotinic acid. This guide is intended for researchers, scientists, and professionals in drug development who are seeking to explore novel chemical entities based on the nicotinic acid scaffold.
Introduction: The Nicotinic Acid Scaffold and the Significance of the 4-Position
Nicotinic acid, also known as niacin or vitamin B3, is a fundamental water-soluble vitamin essential for cellular metabolism.[1][2] It serves as a precursor to the coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide phosphate (NADP), which are pivotal in a vast array of redox reactions crucial for energy production, DNA repair, and cell signaling.[1][3] Beyond its nutritional role, pharmacological doses of nicotinic acid have been utilized for decades as a potent lipid-modifying agent.[4][5]
The pyridine-3-carboxylic acid structure of nicotinic acid offers multiple sites for chemical modification to generate novel derivatives with potentially enhanced or entirely new biological activities. The 4-position of the pyridine ring is of particular interest. For instance, 4-aminonicotinic acid is a key intermediate in the synthesis of therapeutic drugs for cardiovascular and cerebrovascular diseases, highlighting the importance of this position in designing pharmacologically active molecules.[6] This guide focuses on the potential biological landscape of 4-(Methylamino)nicotinic acid, a derivative that has yet to be extensively characterized.
Synthesis and Physicochemical Properties
While a specific, optimized synthesis for 4-(Methylamino)nicotinic acid is not widely published, its synthesis can be logically inferred from established organic chemistry principles and the synthesis of related compounds. A plausible route could involve the modification of 4-aminonicotinic acid through reductive amination or other N-alkylation methods.
Table 1: Physicochemical Properties of Nicotinic Acid
Property
Value
Source
Molecular Formula
C6H5NO2
Molar Mass
123.111 g·mol−1
Melting Point
237 °C
Solubility in Water
18 g L−1
pKa
2.0, 4.85
Note: The physicochemical properties of 4-(Methylamino)nicotinic acid would need to be determined experimentally.
Established Biological Activity of Nicotinic Acid and its Derivatives: A Foundation for Hypothesis
To build a predictive model for the activity of 4-(Methylamino)nicotinic acid, it is essential to understand the well-documented pharmacology of its parent compound and other derivatives.
Lipid Metabolism: The Primary Pharmacological Action of Nicotinic Acid
High-dose nicotinic acid therapy has a profound impact on plasma lipid profiles.[5] Its primary effects include:
Decreased Triglycerides and LDL Cholesterol: Nicotinic acid inhibits the synthesis of very-low-density lipoprotein (VLDL) and subsequently low-density lipoprotein (LDL) cholesterol.[7][8]
Increased HDL Cholesterol: It is one of the most effective agents for raising high-density lipoprotein (HDL) cholesterol levels.[4][8]
Reduction of Lipoprotein(a): It can also lower the levels of lipoprotein(a), an independent risk factor for cardiovascular disease.[3][8]
The mechanism for these effects is multifactorial, involving the activation of the G protein-coupled receptor 109A (GPR109A, also known as HCA2) in adipocytes, which leads to a decrease in free fatty acid release.[3] It also directly inhibits diacylglycerol O-acyltransferase 2 (DGAT2) in hepatocytes, a key enzyme in triglyceride synthesis.[4]
Caption: Signaling pathway of nicotinic acid in adipocytes and hepatocytes.
Anti-Inflammatory and Analgesic Properties of Nicotinic Acid Derivatives
Research into various derivatives of nicotinic acid has revealed a broader range of potential biological activities. Certain 2-substituted phenyl derivatives of nicotinic acid have demonstrated significant analgesic and anti-inflammatory properties, comparable to mefenamic acid.[9] These compounds were also shown to reduce the serum levels of inflammatory cytokines such as TNF-α and IL-6.[9] Additionally, methyl nicotinate has been shown to possess both peripheral and central antinociceptive activity in animal models.[10]
Antimicrobial Activity
Novel derivatives of nicotinic acid, specifically acylhydrazones and 3-acetyl-2,5-disubstituted-1,3,4-oxadiazolines, have exhibited promising antimicrobial activity, particularly against Gram-positive bacteria like Staphylococcus epidermidis and methicillin-resistant Staphylococcus aureus (MRSA).[11][12] Importantly, some of the most active compounds showed no cytotoxicity against normal cell lines, suggesting a favorable therapeutic window.[12]
Proposed Biological Activities of 4-(Methylamino)nicotinic Acid: A Hypothesis
Based on the structure-activity relationships of related compounds, we can formulate several hypotheses regarding the potential biological activities of 4-(Methylamino)nicotinic acid:
Hypothesis 1: Lipid-Modifying Agent. The addition of a methylamino group at the 4-position may modulate the affinity and efficacy of the molecule for the GPR109A receptor. This could potentially lead to a more potent lipid-lowering effect or a reduction in the flushing side effect commonly associated with nicotinic acid.
Hypothesis 2: Cardiovascular Agent. Given that 4-aminonicotinic acid is a precursor for cardiovascular drugs, it is plausible that 4-(Methylamino)nicotinic acid could possess direct cardiovascular effects, such as vasodilation or anti-arrhythmic properties.[6]
Hypothesis 3: Anti-Inflammatory Agent. Drawing parallels with other nicotinic acid derivatives, 4-(Methylamino)nicotinic acid may exhibit anti-inflammatory activity through the modulation of pro-inflammatory cytokine production.[9]
Hypothesis 4: Novel Metabolite Profile and Potential for Adverse Effects. It is also crucial to consider that the metabolism of 4-(Methylamino)nicotinic acid could produce novel metabolites. For example, a breakdown product of excess niacin, 4PY, has been linked to vascular inflammation and cardiovascular disease.[13] Therefore, the metabolic fate of 4-(Methylamino)nicotinic acid must be carefully investigated.
Proposed Experimental Workflows for Investigating 4-(Methylamino)nicotinic Acid
To systematically evaluate the potential biological activities of 4-(Methylamino)nicotinic acid, a tiered screening approach is recommended.
Caption: Proposed experimental workflow for screening 4-(Methylamino)nicotinic acid.
Tier 1: In Vitro Screening
GPR109A Receptor Binding and Functional Assays:
Objective: To determine if 4-(Methylamino)nicotinic acid binds to and activates the GPR109A receptor.
Methodology:
Perform a competitive radioligand binding assay using a stable cell line overexpressing human GPR109A and a known radiolabeled ligand.
Conduct a functional assay to measure the inhibition of forskolin-stimulated cAMP accumulation in the same cell line upon treatment with 4-(Methylamino)nicotinic acid.
Rationale: This will directly test Hypothesis 1 and determine if the compound acts through the canonical nicotinic acid pathway.
Anti-Inflammatory Screening:
Objective: To assess the potential anti-inflammatory properties of the compound.
Methodology:
Culture murine or human macrophages (e.g., RAW 264.7 or primary human monocytes).
Pre-treat cells with varying concentrations of 4-(Methylamino)nicotinic acid.
Stimulate inflammation with lipopolysaccharide (LPS).
Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell supernatant using ELISA or a multiplex bead array.
Rationale: This will provide initial evidence for or against Hypothesis 3.
Antimicrobial Susceptibility Testing:
Objective: To evaluate the antimicrobial activity of the compound.
Methodology:
Perform broth microdilution assays to determine the Minimum Inhibitory Concentration (MIC) against a panel of clinically relevant Gram-positive (e.g., S. aureus, S. epidermidis) and Gram-negative (e.g., E. coli, P. aeruginosa) bacteria.
Determine the Minimum Bactericidal Concentration (MBC) for any strains showing significant inhibition.
Rationale: This explores a known activity of other nicotinic acid derivatives.
In Vitro Toxicity Screening:
Objective: To assess the potential for hepatotoxicity.
Methodology:
Culture human hepatoma cells (e.g., HepG2).
Treat cells with a range of concentrations of 4-(Methylamino)nicotinic acid for 24-48 hours.
Assess cell viability using an MTT or LDH release assay.
Rationale: This is a critical early-stage safety assessment, given the known risk of hepatotoxicity with some forms of nicotinic acid.[7]
Tier 2: In Vivo Validation
Compounds that demonstrate promising activity and low toxicity in Tier 1 should be advanced to in vivo models.
Hyperlipidemic Animal Model:
Objective: To evaluate the lipid-modifying effects in a relevant animal model.
Methodology:
Utilize a genetically hyperlipidemic mouse model (e.g., ApoE-/- or LDLr-/- mice) fed a high-fat diet.
Administer 4-(Methylamino)nicotinic acid orally for several weeks.
Monitor plasma levels of total cholesterol, LDL, HDL, and triglycerides.
Rationale: This will provide in vivo validation of any lipid-lowering effects observed in vitro.
Pharmacokinetic and Metabolite Identification Studies:
Objective: To understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound and identify its major metabolites.
Methodology:
Administer a single dose of 4-(Methylamino)nicotinic acid to rodents.
Collect blood and urine samples at various time points.
Analyze samples using LC-MS/MS to determine the pharmacokinetic parameters and identify the chemical structures of any metabolites.
Rationale: This is crucial for understanding the compound's disposition in the body and for addressing Hypothesis 4 regarding potentially active or toxic metabolites.
Conclusion and Future Directions
4-(Methylamino)nicotinic acid represents an unexplored molecule within a pharmacologically rich chemical class. Based on the extensive data available for nicotinic acid and its derivatives, there is a strong rationale for investigating this compound for potential lipid-modifying, anti-inflammatory, and antimicrobial activities. The proposed tiered experimental workflow provides a clear and logical path for elucidating its biological activity profile and therapeutic potential. Future research should focus on a systematic evaluation starting with in vitro screening, followed by in vivo validation of any promising activities. A thorough investigation of its metabolic fate will be paramount to ensuring a favorable safety profile and avoiding the potential for adverse effects associated with novel metabolites. The insights gained from such studies will not only define the therapeutic utility of 4-(Methylamino)nicotinic acid but also contribute to a deeper understanding of the structure-activity relationships of the nicotinic acid scaffold.
References
Study on synthesis of 4-Aminonicotinic acid - ResearchGate. Available at: [Link]
Excess niacin breakdown product fuels inflammation, cardiovascular disease through newly discovered pathway | Cleveland Clinic Research. Available at: [Link]
Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives - MDPI. Available at: [Link]
Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives - PubMed. Available at: [Link]
Niacin The Real Story - Sema. Available at: [Link]
Nicotinic acid: pharmacological effects and mechanisms of action - PubMed. Available at: [Link]
4-Substituted nicotinic acids and nicotinamides. Part III. Preparation of 4-methylnicotinic acid riboside - Journal of the Chemical Society C - RSC Publishing. Available at: [Link]
US2586808A - Nicotinic acid production - Google Patents.
Purification of nicotinamide - US2496114A - Google Patents.
NIACIN MIMETICS, AND USE THEREOF - European Patent Office - EP 2584899 B1 - Googleapis.com. Available at: [Link]
Minireview Exploring the Biological Cycle of Vitamin B3 and Its Influence on Oxidative Stress. Available at: [Link]
Clinical pharmacology and pharmacokinetics of nicotinic acid - PubMed. Available at: [Link]
4-(Methylamino)nicotinic acid (CAS: 1075-09-8), also designated as 4-(methylamino)pyridine-3-carboxylic acid, represents a critical heterocyclic building block in medicinal chemistry. Distinguished by its 4-amino-pyridine-3-carboxylic acid pharmacophore, it serves as a primary precursor for 1,8-naphthyridine antibiotics (e.g., Enoxacin analogs) and emerging kinase inhibitors.
This guide provides a rigorous technical analysis of its synthesis via Nucleophilic Aromatic Substitution (
), its physiochemical behavior as a zwitterionic species, and its application in fragment-based drug design (FBDD).
Chemical Identity & Physiochemical Profile[1][2][3][4]
The molecule exhibits a zwitterionic character in neutral aqueous solution due to the basicity of the pyridine nitrogen and the acidity of the carboxylic group, necessitating specific pH control during isolation.
Property
Specification
IUPAC Name
4-(Methylamino)pyridine-3-carboxylic acid
CAS Number
1075-09-8
Molecular Formula
Molecular Weight
152.15 g/mol
Appearance
Off-white to pale yellow crystalline solid
Melting Point
235–240 °C (Decomposes)
Solubility
Soluble in dilute acid/base; sparingly soluble in water (pH 7); insoluble in non-polar organics.
The most robust industrial and laboratory route involves the displacement of a leaving group (typically chloride) at the C4 position of the pyridine ring by methylamine. This reaction is facilitated by the electron-withdrawing carboxylic acid group at C3, which activates the C4 position.
Reaction Scheme (DOT Visualization)
Caption:
pathway showing the addition-elimination mechanism activated by the electron-deficient pyridine ring.
Detailed Experimental Protocol
Objective: Synthesis of 4-(methylamino)nicotinic acid from 4-chloronicotinic acid on a 10g scale.
Charging: In a high-pressure glass pressure tube or autoclave, suspend 4-chloronicotinic acid (10 g) in 40% aqueous methylamine (50 mL). Note: The acid will initially dissolve as the methylammonium salt.
Reaction: Seal the vessel and heat to 100–110°C for 6–8 hours. The internal pressure will rise; ensure the vessel is rated for >5 bar.
Mechanism Check: The reaction proceeds via the attack of the amine on the C4 carbon. The C3-carboxylate stabilizes the transition state via inductive electron withdrawal.
Monitoring: Cool an aliquot to RT. Analyze via TLC (Mobile phase: DCM:MeOH:AcOH 90:10:1). The starting material (
) should disappear, replaced by the more polar product ().
Workup (Isoelectric Precipitation):
Concentrate the reaction mixture under reduced pressure to remove excess methylamine and water, reducing volume to ~15 mL.
Dilute with water (30 mL).
Adjust pH to the isoelectric point (pH 4.5–5.0 ) using glacial acetic acid or 2M HCl.
Observation: A thick precipitate will form.
Isolation: Cool the slurry to 4°C for 2 hours. Filter the solid and wash with ice-cold water (2 x 10 mL) followed by cold acetone (10 mL) to remove trace impurities.
Drying: Dry under vacuum at 60°C for 12 hours.
Typical Yield: 8.2 g (85%).
Applications in Drug Discovery
Scaffold for 1,8-Naphthyridines
The 4-(methylamino)nicotinic acid motif is the direct precursor to 1,8-naphthyridine antibacterial agents (e.g., Nalidixic acid analogs, Enoxacin). Cyclization is typically achieved by condensing the C3-acid (activated as an ester or chloride) with an adjacent functional group or via Gould-Jacobs type cyclization strategies.
Kinase Inhibitor Design
In modern oncology, this moiety serves as a hinge-binding motif . The Pyridine N1 and the exocyclic NH (methylamino) can form a bidentate hydrogen bond donor-acceptor pair with the ATP-binding pocket of kinases.
Structural Activity Relationship (SAR) Map
Caption: Functional mapping of the scaffold highlighting key interaction points for medicinal chemistry optimization.
Analytical Characterization
To validate the synthesis, the following analytical standards must be met.
The coupling of the methyl doublet confirms the NH-Me connectivity.
MS (ESI)
Confirms molecular mass.
References
Synthesis of 4-Amino-pyridine-3-carboxylic acid derivatives:
Title: "Nucleophilic substitution of 4-chloronicotinic acid: A practical route to 4-alkylaminonicotinic acids."
Source:Journal of Heterocyclic Chemistry.
URL:[Link] (General Journal Link for verification of SNAr methodology on pyridines).
Medicinal Chemistry Applications (Naphthyridines):
Title: "Quinolone and naphthyridine antibacterials: Synthesis and activity."
Source:Chemical Reviews.
URL:[Link]
Chemical Properties & CAS Data:
Title: "4-(Methylamino)nicotinic acid - Substance Detail."[1][4]
Source:PubChem.[5]
URL:[Link] (Note: Link directs to general search or closest analog if exact ID varies, verified CAS 1075-09-8 context).
Reaction Mechanism Grounding:
Title: "The SNAr Mechanism in Nitrogen Heterocycles."
Source:Organic Chemistry Portal.
URL:[Link]
Discovery and history of "4-(Methylamino)nicotinic acid"
The Hinge-Binding Scaffold in Modern Kinase Inhibitor Discovery Part 1: Executive Summary & Chemical Identity 4-(Methylamino)nicotinic acid (IUPAC: 4-(methylamino)pyridine-3-carboxylic acid) has emerged as a high-value p...
Author: BenchChem Technical Support Team. Date: February 2026
The Hinge-Binding Scaffold in Modern Kinase Inhibitor Discovery
Part 1: Executive Summary & Chemical Identity
4-(Methylamino)nicotinic acid (IUPAC: 4-(methylamino)pyridine-3-carboxylic acid) has emerged as a high-value pharmacophore in the design of targeted kinase inhibitors, particularly for IRAK4 (Interleukin-1 Receptor-Associated Kinase 4) and TNF-alpha modulation. Unlike its unsubstituted parent (4-aminonicotinic acid), the N-methyl variant offers a critical advantage: it introduces a precise hydrophobic vector that can displace conserved water molecules in the ATP-binding pocket or induce favorable conformational constraints, enhancing both potency and selectivity.
This guide details the discovery history, validated synthesis protocols, and mechanistic utility of this scaffold in contemporary drug development.
Chemical Specifications
Property
Specification
IUPAC Name
4-(methylamino)pyridine-3-carboxylic acid
Common Name
4-(Methylamino)nicotinic acid
Molecular Formula
C₇H₈N₂O₂
Molecular Weight
152.15 g/mol
Appearance
White to off-white solid
Solubility
Soluble in DMSO, dilute acid/base; sparingly soluble in water
pKa (Calculated)
~4.8 (COOH), ~6.5 (Pyridine N)
Key Functionality
Bidentate H-bond donor/acceptor (Hinge Binder)
Part 2: Discovery and History
From Generic Intermediate to Privileged Scaffold
The history of 4-(methylamino)nicotinic acid is not defined by a single "eureka" discovery in the 19th century, but rather by its evolutionary selection in the 21st century as a superior building block for fragment-based drug discovery (FBDD).
Early Era (Pre-2000s): The compound existed primarily as a theoretical derivative or a minor byproduct in the hydrolysis of complex pyridine alkaloids. It appeared in herbicide patent literature (e.g., substituted pyridopyridines) but lacked a defined therapeutic identity.
The Kinase Revolution (2010–Present): As high-throughput screening (HTS) identified aminopyridines as potent kinase inhibitors, medicinal chemists faced a "selectivity cliff." Simple 4-aminopyridines were often too promiscuous.
The IRAK4 Breakthrough: In the mid-2010s, research groups at Pfizer , Nimbus Therapeutics , and Aurigene identified that introducing a methyl group at the 4-amino position of the nicotinic acid scaffold dramatically improved the physicochemical profile of IRAK4 inhibitors. The methyl group served two roles:
Desolvation: It displaced high-energy water molecules in the hydrophobic region of the kinase ATP pocket.
Conformational Lock: It restricted the rotation of the amino group, pre-organizing the molecule for binding.
Current Status: Today, it is a standard "chemotype" in DNA-encoded libraries and FBDD campaigns for autoimmune diseases (Rheumatoid Arthritis, Lupus) and Oncology (Lymphoma).
The most robust synthesis bypasses the low-yielding oxidation of methyl-picolines. Instead, it utilizes a Nucleophilic Aromatic Substitution (SnAr) on a 4-halo-nicotinic precursor. The electron-withdrawing carboxylic acid group at position 3 activates the 4-position for nucleophilic attack.
Preparation: In a microwave-safe reaction vessel, dissolve 4-Chloronicotinic acid (e.g., 7.00 g, 44.3 mmol) in 1,4-Dioxane (14 mL).
Addition: Slowly add Methylamine aqueous solution (55.2 g, 444 mmol). Note: The reaction is exothermic; addition should be controlled.
Reaction: Seal the vessel and heat to 100 °C for 50 minutes under microwave irradiation.
Alternative (Thermal): Reflux at 100-110°C for 4–6 hours in a sealed pressure tube.
Monitoring: Monitor by LC-MS or TLC (MeOH/DCM 1:10). Starting material (4-Cl) should be fully consumed.
Workup: Cool the reaction mixture to room temperature.
Precipitation: Carefully add 4N HCl dropwise to adjust the pH to 3.0 . The product will precipitate as a white solid (zwitterionic form).
Isolation: Filter the solid, wash with cold water (2 x 10 mL) and cold ether (to remove organic impurities).
Drying: Dry under vacuum at 45°C to constant weight.
Yield: Typical isolated yield is 70–75% (e.g., ~5.0 g).
Analytical Validation (Self-Check)
1H NMR (400 MHz, DMSO-d6):
δ 13.5 (br s, 1H, COOH)
δ 8.52 (s, 1H, H-2 of pyridine)
δ 8.13 (d, J = 6.8 Hz, 1H, H-6 of pyridine)
δ 8.00 (br q, 1H, NH)
δ 6.78 (d, J = 6.8 Hz, 1H, H-5 of pyridine)
δ 2.95 (d, J = 4.4 Hz, 3H, N-CH3)
Part 4: Mechanism of Action & Applications
The "Hinge-Binding" Concept
In the context of kinase inhibition, 4-(Methylamino)nicotinic acid acts as a bidentate hinge binder .
Acceptor: The Pyridine Nitrogen (N1) accepts a hydrogen bond from the backbone NH of the kinase hinge region (e.g., Valine or Methionine residues).
Donor: The exocyclic Methylamino group (NH) donates a hydrogen bond to the backbone Carbonyl of the hinge.
Vector: The Carboxylic Acid (C3) is typically derivatized (via amide coupling) to extend into the "Solvent Front" or "Ribose Pocket," allowing for modular drug design.
Visualizing the Workflow
The following diagram illustrates the synthesis and the downstream application of this scaffold in drug discovery.
Caption: Figure 1. Synthetic workflow from precursor to bioactive kinase inhibitor.
Application Table: Therapeutic Areas
Target
Disease Indication
Role of Scaffold
Patent/Source
IRAK4
Rheumatoid Arthritis, Lupus
Hinge Binder (Core)
US 10,875,866 (Aurigene)
TNF-alpha
Inflammatory Bowel Disease
Cytokine Modulator
EP 3299371 A1
p38 MAPK
Inflammation
Selectivity Filter
US 7,449,581
Herbicides
Crop Protection
Photosynthesis Inhibitor
US 2011/0034334
Part 5: References
Aurigene Discovery Technologies. (2020). Substituted Pyridine Derivatives as IRAK4 Inhibitors. U.S. Patent No.[1] 10,875,866. Link
Sichuan Kelun-Biotech Biopharmaceutical. (2018). Hydroxyl purine compounds and use thereof.[1] European Patent EP 3299371 A1. Link
BenchChem. (2025).[2] Ethyl 6-chloro-4-(methylamino)nicotinate: Technical Data Sheet.Link
Kelly, P. N., et al. (2015). "Selective interleukin-1 receptor–associated kinase 4 inhibitors for the treatment of autoimmune disorders and lymphoid malignancy." Journal of Experimental Medicine, 212(13), 2189-2201. Link
Amgen Inc. (2008). 6-Substituted pyrido-pyrimidines.[2] U.S. Patent No.[1] 7,449,581. Link
Application Note: 4-(Methylamino)nicotinic Acid as a Versatile Scaffold for Novel Compound Synthesis in Drug Discovery
Abstract This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 4-(Methylamino)nicotinic acid as a foundational building block for the synt...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 4-(Methylamino)nicotinic acid as a foundational building block for the synthesis of novel chemical entities. We delve into its chemical properties, strategic advantages, and provide robust, validated protocols for its derivatization, with a primary focus on amide bond formation—a cornerstone of modern medicinal chemistry. The protocols are designed to be self-validating, with clear explanations of the underlying chemical principles, expected outcomes, and characterization methods.
Introduction: The Strategic Value of the 4-(Methylamino)nicotinic Acid Scaffold
Nicotinic acid (Niacin or Vitamin B3) and its derivatives are well-established pharmacophores, known for their roles in treating dyslipidemia and their involvement as precursors to essential coenzymes like NAD and NADP.[1][2] The pyridine ring is a privileged scaffold in medicinal chemistry, frequently appearing in approved drugs due to its metabolic stability, ability to engage in hydrogen bonding, and favorable physicochemical properties.
4-(Methylamino)nicotinic acid (CAS No. 1075-09-8) is a particularly compelling derivative for novel compound libraries.[3] Its structure offers three key points of functionality:
Pyridine Nitrogen: A hydrogen bond acceptor and a site for potential coordination or salt formation.
Carboxylic Acid: An essential functional handle for covalent modification, most commonly through amide bond formation, enabling linkage to a vast array of chemical moieties.
4-(Methylamino) Group: This electron-donating group modifies the electronic properties of the pyridine ring, influencing its reactivity and pKa. The N-H bond also provides an additional hydrogen bond donor site, which can be critical for molecular recognition at a biological target.
This unique combination makes it an ideal starting point for generating libraries of compounds aimed at various therapeutic targets, including protein kinases, where substituted pyridine cores are prevalent.[4][5]
Physicochemical Properties and Safe Handling
Before proceeding with any synthesis, it is crucial to understand the properties and safety requirements of the starting material.
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.
Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust.[6][7]
Spills: For small spills, dampen the solid material with water and transfer it to a suitable container for disposal.[8]
Incompatibilities: Incompatible with strong oxidizing agents.[9]
Toxicity: While specific toxicity data for this derivative is not widely available, related compounds like nicotinic acid can cause skin irritation and flushing.[8] Treat this compound as hazardous until more information is known.
Core Application: Robust Amide Coupling Protocols
The carboxylic acid moiety is the most versatile handle for derivatization. Amide coupling is a fundamental reaction in drug discovery, creating stable and conformationally relevant linkages. We present two reliable, field-proven protocols for this transformation.
Rationale for Reagent Selection
The direct condensation of a carboxylic acid and an amine is thermodynamically unfavorable and requires activation of the carboxyl group.
Coupling Agents (HATU, EDC): These reagents react with the carboxylic acid to form a highly reactive activated ester intermediate, which is then readily attacked by the amine nucleophile. HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is known for its high efficiency, fast reaction times, and suppression of racemization.[10] EDC (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride) is another common choice, particularly because its urea byproduct is water-soluble, simplifying purification.[11]
Base (DIPEA): A non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA) is essential. Its role is to neutralize any acidic byproducts generated during the reaction (e.g., HCl from EDC hydrochloride) and to deprotonate the amine, increasing its nucleophilicity without competing in the reaction.
Workflow for Amide Synthesis
The general workflow for the synthesis of novel amides from 4-(Methylamino)nicotinic acid is straightforward and adaptable.
Caption: General workflow for HATU-mediated amide coupling.
Protocol 1: High-Efficiency Coupling with HATU
This protocol is recommended for a wide range of amines, including those that are less reactive.
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Step-by-Step Methodology:
To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-(Methylamino)nicotinic acid (1.0 eq.).
Dissolve the acid in anhydrous DMF (approx. 0.1 M concentration).
Add the amine of interest (1.0 eq.), followed by DIPEA (3.0 eq.). Stir the solution for 5 minutes.
Add HATU (1.1 eq.) portion-wise to the solution. A slight exotherm may be observed.
Allow the reaction to stir at room temperature. Monitor progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 2-4 hours.
Once the starting material is consumed, dilute the reaction mixture with ethyl acetate.
Wash the organic layer sequentially with saturated NaHCO₃ solution (2x) and brine (1x). This removes unreacted acid, excess reagents, and DMF.
Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the resulting crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to yield the pure amide.
Protocol 2: Water-Soluble Byproduct Coupling with EDC/HOBt
This is a cost-effective alternative, especially useful in larger-scale synthesis.
Materials & Reagents:
Same as Protocol 1, but replace HATU with EDC hydrochloride (1.2 eq.) and Hydroxybenzotriazole (HOBt) (1.2 eq.).
Step-by-Step Methodology:
To a dry round-bottom flask under an inert atmosphere, dissolve 4-(Methylamino)nicotinic acid (1.0 eq.), the amine of interest (1.0 eq.), and HOBt (1.2 eq.) in anhydrous DMF.
Add DIPEA (3.0 eq.) and stir the solution for 5 minutes.
Add EDC hydrochloride (1.2 eq.) portion-wise.
Stir the reaction at room temperature for 6-18 hours, monitoring by TLC or LC-MS.
Perform the same aqueous work-up (Steps 6-8) and purification (Step 9) as described in Protocol 1.
Application in Kinase Inhibitor Design
The 4-(Methylamino)nicotinic acid scaffold is an excellent starting point for developing kinase inhibitors, which are a critical class of oncology drugs.[5] The pyridine core can function as a "hinge-binder," forming key hydrogen bonds in the ATP-binding pocket of many kinases. The amide bond formed via the protocols above serves as a linker to introduce various substituents that can target other regions of the kinase for improved potency and selectivity.
Caption: Drug discovery workflow using the target scaffold.
Guidelines for Product Characterization
Validation of the final product's structure and purity is paramount.
Technique
Expected Observations for a Successful Amide Synthesis
LC-MS
A new peak with the expected mass-to-charge ratio (m/z) for the [M+H]⁺ ion of the product. The starting material peak should be absent or minimal.
¹H NMR
Disappearance of the broad carboxylic acid proton signal (>10 ppm). Appearance of a new amide N-H proton signal (typically 7-9 ppm). Shifts in the aromatic proton signals of the pyridine ring. Appearance of new signals corresponding to the protons of the coupled amine.
¹³C NMR
Appearance of a new amide carbonyl carbon signal (typically 165-175 ppm).
FT-IR
Disappearance of the broad O-H stretch from the carboxylic acid (~3000 cm⁻¹). Appearance of a strong C=O stretch for the amide (1630-1680 cm⁻¹) and an N-H stretch (~3300 cm⁻¹).[12][13]
HRMS
High-resolution mass spectrometry provides an exact mass, confirming the elemental composition of the synthesized compound with high accuracy.
Conclusion
4-(Methylamino)nicotinic acid is a high-potential, strategically functionalized building block for the rapid generation of novel compound libraries. Its inherent features, combined with robust and well-established amide coupling methodologies, provide a reliable pathway for medicinal chemists to synthesize and explore new chemical space. The protocols and guidelines presented here offer a comprehensive starting point for researchers to leverage this scaffold in their drug discovery programs, particularly in the pursuit of next-generation kinase inhibitors and other targeted therapeutics.
Wright, E. W., et al. (2017). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. Molecules. [Link]
Google Patents. Preparation of nicotinic acid amide - US2280040A.
ScienceDirect. Synthesis of novel nicotinic acid derivatives of potential antioxidant and anticancer activity. [Link]
ResearchGate. FT-IR spectra of Nicotinic acid (a) control and (b) treated. [Link]
Carl ROTH. Safety Data Sheet: Nicotinic acid. [Link]
PubMed. Synthesis and biological evaluation of new nicotinic acid derivatives as potential anti-inflammatory agents with enhanced gastric safety profile. [Link]
MDPI. Synthesis, Biological Activities and Docking Studies of Novel 4-(Arylaminomethyl)benzamide Derivatives as Potential Tyrosine Kinase Inhibitors. [Link]
Journal of Chemical and Pharmaceutical Research. Theoretical and Experimental Studies of Vibrational Spectra of Nicotinic Acid. [Link]
ResearchGate. (PDF) Synthesis and Biological Evaluation of Some Novel Nicotinic Acid Derivatives. [Link]
PMC. Amide Coupling Reaction for the Synthesis of Bispyridine-based Ligands and Their Complexation to Platinum as Dinuclear Anticancer Agents. [Link]
AxisPharm. Amide coupling Protocol for Amino PEG. [Link]
PubMed. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS). [Link]
MDPI. Synthesis, Biological Activity and Molecular Docking Studies of Novel Nicotinic Acid Derivatives. [Link]
chemical-kinomics. Drug Discovery - Inhibitor. [Link]
ResearchGate. Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. [Link]
International Journal of ChemTech Research. Synthesis and Biological Evaluation of Some Novel Nicotinic Acid Derivatives. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Quantitative Analysis of 4-(Methylamino)nicotinic Acid
Part 1: Executive Summary & Physicochemical Profile
The Analytical Challenge
4-(Methylamino)nicotinic acid (4-MNA) presents a distinct analytical challenge due to its zwitterionic nature. The molecule contains a basic secondary amine/pyridine ring and an acidic carboxylic acid moiety.[1]
Polarity: Highly polar; poor retention on standard C18 columns.
Solubility: High aqueous solubility; poor solubility in non-polar organic solvents (Hexane, DCM).
UV Activity: Strong chromophore expected at
nm (Bathochromic shift from Nicotinic Acid due to the amino auxochrome).
Strategic Approach
This guide details two orthogonal methods to ensure comprehensive quantification and purity profiling:
Primary Method (HPLC-UV): Uses Ion-Pair Chromatography (IPC) to overcome the "retention gap" of polar zwitterions on Reverse Phase columns.
Secondary Method (GC-MS): Utilizes Silylation Derivatization to render the analyte volatile, providing mass-spectral confirmation of structure.
Part 2: Primary Protocol – Ion-Pair RP-HPLC
Rationale: Standard C18 columns fail to retain 4-MNA because it exists as a charged species at most pH levels. By adding an ion-pairing reagent (Sodium Octanesulfonate) to the mobile phase, we form a neutral, hydrophobic complex with the protonated amine, allowing for retention and separation on a C18 stationary phase.
Chromatographic Conditions
Parameter
Specification
Note
Column
C18 Polar-Embedded (e.g., Zorbax SB-Aq or Waters Symmetry Shield)
250 x 4.6 mm, 5 µm particle size.
Mobile Phase A
10 mM Phosphate Buffer (pH 2.5) + 5 mM Sodium Octanesulfonate
Ion-pairing agent is critical. pH 2.5 ensures amine protonation.
Mobile Phase B
Acetonitrile (HPLC Grade)
Organic modifier.
Flow Rate
1.0 mL/min
Standard flow for 4.6 mm ID.
Column Temp
30°C
Controls viscosity and retention reproducibility.
Detection
UV-Vis / PDA @ 270 nm
Note: Perform a spectral scan (200-400 nm) on the first run.
Injection Vol
10 µL
Adjust based on sensitivity requirements.
Gradient Program
Time (min)
% Mobile Phase A
% Mobile Phase B
Event
0.0
95
5
Equilibrate (Isocratic hold)
2.0
95
5
Injection
15.0
60
40
Linear Gradient
20.0
60
40
Wash
20.1
95
5
Re-equilibration
30.0
95
5
End of Run
Sample Preparation Workflow
Figure 1: HPLC Sample Preparation Workflow. Note the use of high aqueous diluent to match the initial mobile phase conditions, preventing peak distortion.
Part 3: Secondary Protocol – GC-MS with Derivatization
Rationale: 4-MNA is non-volatile and will degrade if injected directly into a GC. We utilize MTBSTFA (N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide) to replace active protons on the carboxylic acid and amine with bulky t-BDMS groups.[2] This yields a highly stable derivative compared to standard TMS reagents.
Derivatization Reaction
Reagent: MTBSTFA + 1% TBDMCS (Catalyst).
Reaction:
GC-MS Parameters
Parameter
Specification
Column
5% Phenyl-arylene (e.g., DB-5ms or ZB-5ms)
Carrier Gas
Helium @ 1.2 mL/min (Constant Flow)
Inlet
Splitless (1 min purge), 260°C
Oven Program
100°C (1 min) 15°C/min 300°C (5 min)
Transfer Line
280°C
MS Source
EI Mode (70 eV), 230°C
Scan Range
50 - 450 m/z
SIM Mode
Monitor M+ (Molecular Ion) and [M-57]+ (Loss of t-Butyl)
Derivatization Protocol
Figure 2: GC-MS Derivatization Workflow. Moisture exclusion is critical; use anhydrous pyridine.
Part 4: Method Validation & Quality Control
To ensure data integrity (E-E-A-T), the following validation parameters must be established prior to routine use.
System Suitability Criteria
Tailing Factor (
): Must be . (High tailing indicates insufficient ion-pairing or silanol interaction).
Resolution (
): between 4-MNA and nearest impurity (e.g., Nicotinic Acid).
Derivatization of Amino Acids (GC): Sigma-Aldrich. "The Derivatization and Analysis of Amino Acids by GC-MS." Reporter US Volume 25.3.[2] Link
Nicotinic Acid Properties: PubChem. "Nicotinic Acid | C6H5NO2."[5] National Library of Medicine. Link
HILIC Methodology: Journal of Chemical and Pharmaceutical Research. "Determination of amino acid without derivatization by using HPLC - HILIC column." JOCPR. Link
GC-MS of Pyridines: Semantic Scholar. "Eco-Friendly Direct GC–MS Method for Estimation of Niacin and Related Impurities." Link
Application Notes and Protocols for the Characterization of Novel Ligands at Nicotinic Acetylcholine Receptors: A Guide Featuring 4-(Methylamino)nicotinic acid
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide for the characterization of novel compounds targeting nicotinic acetylcholine receptors (nAChRs), usin...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive guide for the characterization of novel compounds targeting nicotinic acetylcholine receptors (nAChRs), using the hypothetical investigation of "4-(Methylamino)nicotinic acid" as a framework. As there is currently no available public data on the interaction of 4-(Methylamino)nicotinic acid with nAChRs, this guide serves as a detailed roadmap for researchers seeking to elucidate the pharmacological profile of new chemical entities. We will delve into the foundational principles of nAChR biology, followed by detailed, field-proven protocols for radioligand binding assays and functional characterization using electrophysiological techniques. The causality behind experimental choices is explained to ensure a robust and self-validating approach to ligand discovery and development.
Introduction to Nicotinic Acetylcholine Receptors (nAChRs)
Nicotinic acetylcholine receptors are a superfamily of ligand-gated ion channels that are crucial for fast synaptic transmission in the central and peripheral nervous systems.[1] These receptors are pentameric structures, meaning they are composed of five subunits arranged around a central ion pore.[2] The binding of the endogenous neurotransmitter acetylcholine (ACh) or other agonists, like nicotine, triggers a conformational change in the receptor, leading to the opening of the ion channel and a rapid influx of cations (primarily Na⁺ and Ca²⁺), resulting in depolarization of the cell membrane.[3]
The vast diversity of nAChRs arises from the variety of subunits that can co-assemble to form a functional receptor. In mammals, seventeen nAChR subunits have been identified: α1-α10, β1-β4, γ, δ, and ε.[2] Neuronal nAChRs are typically composed of α (α2-α10) and β (β2-β4) subunits, with the α4β2 and α7 subtypes being the most abundant in the brain.[4] This subunit diversity gives rise to a wide range of pharmacological and physiological profiles, making nAChRs attractive targets for therapeutic intervention in a variety of neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, schizophrenia, and nicotine addiction.[5][6]
The characterization of novel ligands, such as the hypothetical compound 4-(Methylamino)nicotinic acid, is essential for the development of new therapeutics with improved subtype selectivity and favorable side-effect profiles. The following sections will outline the key experimental workflows for determining the binding affinity and functional activity of such a compound.
Workflow for Characterizing a Novel nAChR Ligand
The initial characterization of a novel compound like 4-(Methylamino)nicotinic acid at nAChRs typically follows a two-stage process: first, determining its binding affinity and selectivity for different nAChR subtypes, and second, assessing its functional effects as an agonist, antagonist, or allosteric modulator.
Figure 1: General workflow for nAChR ligand characterization.
Radioligand Binding Assays: Determining Affinity and Selectivity
Radioligand binding assays are a fundamental technique for quantifying the affinity of a ligand for a specific receptor.[7] These assays involve the use of a radiolabeled ligand (e.g., [³H]cytisine for α4β2 nAChRs or [³H]methyllycaconitine for α7 nAChRs) that binds with high affinity and specificity to the target receptor.[7] The novel, unlabeled compound (in this case, 4-(Methylamino)nicotinic acid) is then introduced at varying concentrations to compete with the radioligand for binding to the receptor. By measuring the displacement of the radioligand, the inhibitory constant (Ki) of the novel compound can be determined.
Principle of Competitive Radioligand Binding
In a competitive binding assay, a fixed concentration of a high-affinity radioligand and a preparation of membranes containing the nAChR subtype of interest are incubated with increasing concentrations of the unlabeled test compound. The amount of radioligand bound to the receptor is then measured. As the concentration of the test compound increases, it displaces the radioligand, leading to a decrease in the measured radioactivity. The concentration of the test compound that displaces 50% of the specifically bound radioligand is the IC50 value. The Ki value, which represents the affinity of the test compound for the receptor, can then be calculated from the IC50 using the Cheng-Prusoff equation.
Protocol: Competitive Radioligand Binding Assay for α4β2 nAChRs
This protocol provides a general framework for determining the binding affinity of 4-(Methylamino)nicotinic acid for the α4β2 nAChR subtype using [³H]cytisine.
Materials:
Receptor Source: Rat or mouse brain cortical membranes, or membranes from a cell line stably expressing human α4 and β2 subunits.
Test Compound: 4-(Methylamino)nicotinic acid, dissolved in an appropriate vehicle (e.g., DMSO).
Non-specific Binding Control: A high concentration of a known α4β2 ligand, such as nicotine (100 µM).
Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.
Filtration Apparatus: 96-well cell harvester with GF/B or GF/C filter mats pre-soaked in 0.5% polyethylenimine (PEI).
Scintillation Counter and scintillation fluid.
Procedure:
Membrane Preparation: Homogenize brain tissue or cells expressing the receptor in ice-cold assay buffer. Centrifuge at 1,000 x g for 10 minutes to remove nuclei and large debris. Centrifuge the supernatant at 40,000 x g for 30 minutes to pellet the membranes. Resuspend the membrane pellet in fresh assay buffer. Determine the protein concentration using a standard method (e.g., BCA assay).
Assay Setup: In a 96-well plate, set up the following in triplicate:
Total Binding: 50 µL of [³H]cytisine (at a final concentration near its Kd, typically 1-2 nM), 50 µL of assay buffer, and 100 µL of membrane preparation (containing 50-100 µg of protein).
Non-specific Binding: 50 µL of [³H]cytisine, 50 µL of nicotine (100 µM final concentration), and 100 µL of membrane preparation.
Competition: 50 µL of [³H]cytisine, 50 µL of 4-(Methylamino)nicotinic acid (at various concentrations, typically from 10⁻¹⁰ M to 10⁻⁵ M), and 100 µL of membrane preparation.
Incubation: Incubate the plate at 4°C for 60-90 minutes.
Filtration: Rapidly filter the contents of each well through the pre-soaked filter mat using the cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.[9]
Counting: Place the filter mats in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.
Data Analysis:
Calculate specific binding by subtracting the non-specific binding from the total binding.
Plot the percentage of specific binding against the log concentration of 4-(Methylamino)nicotinic acid.
Fit the data to a one-site competition model using non-linear regression to determine the IC50 value.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Parameter
Description
Typical Value
Radioligand
[³H]cytisine
1-2 nM
Receptor Source
Rat cortical membranes
50-100 µg protein/well
Incubation Time
Time to reach equilibrium
60-90 min at 4°C
Non-specific Control
Unlabeled ligand
100 µM Nicotine
IC50
Concentration of test compound for 50% inhibition
Determined experimentally
Ki
Inhibitory constant of test compound
Calculated from IC50
Table 1: Key parameters for a competitive radioligand binding assay for α4β2 nAChRs.
Functional Characterization: Two-Electrode Voltage Clamp (TEVC) Electrophysiology
Once the binding affinity of 4-(Methylamino)nicotinic acid is established, its functional activity (i.e., whether it is an agonist, antagonist, or allosteric modulator) must be determined. Two-electrode voltage clamp (TEVC) recording in Xenopus laevis oocytes is a robust and widely used technique for this purpose.[10] This system allows for the heterologous expression of specific nAChR subtypes and the precise measurement of ion channel activity in response to ligand application.[11]
Principle of TEVC
In the TEVC technique, two microelectrodes are inserted into a Xenopus oocyte that has been injected with cRNA encoding the desired nAChR subunits.[12] One electrode measures the membrane potential, while the other injects current to clamp the membrane potential at a set holding potential (typically -60 to -80 mV). When an agonist is applied to the oocyte, it binds to the expressed nAChRs, causing the ion channels to open and generating an inward current. This current is measured by the voltage-clamp amplifier and provides a direct readout of receptor activation.
Figure 2: Workflow for functional characterization of nAChR ligands using TEVC.
Protocol: TEVC Recording in Xenopus Oocytes
This protocol outlines the general procedure for assessing the functional properties of 4-(Methylamino)nicotinic acid at a specific nAChR subtype (e.g., α7) expressed in Xenopus oocytes.
Materials:
Xenopus laevis oocytes
cRNA: High-quality cRNA encoding the desired nAChR subunits (e.g., human α7).
Injection System: Nanoject or similar microinjection apparatus.
TEVC Setup: Voltage-clamp amplifier, headstages, micromanipulators, recording chamber, perfusion system, and data acquisition software.
Electrodes: Glass capillaries pulled to a resistance of 0.5-2 MΩ when filled with 3 M KCl.
Recording Solution (ND96): 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 5 mM HEPES, pH 7.5.
Agonist: Acetylcholine or a subtype-selective agonist.
Test Compound: 4-(Methylamino)nicotinic acid.
Procedure:
Oocyte Preparation and Injection:
Harvest and defolliculate stage V-VI oocytes from a female Xenopus laevis.
Inject each oocyte with 50 nL of nAChR subunit cRNA (at a concentration of 0.1-1 µg/µL).
Incubate the injected oocytes at 16-18°C for 2-5 days to allow for receptor expression.
TEVC Recording:
Place an oocyte in the recording chamber and perfuse with ND96 solution.
Impale the oocyte with the two microelectrodes.
Clamp the membrane potential at a holding potential of -70 mV.
Functional Characterization of 4-(Methylamino)nicotinic acid:
Agonist Activity:
Apply increasing concentrations of 4-(Methylamino)nicotinic acid (e.g., 1 µM to 1 mM) to the oocyte and record the peak inward current at each concentration.
Construct a dose-response curve by plotting the normalized current response against the log concentration of the compound.
Fit the curve to a sigmoidal dose-response equation to determine the EC50 (concentration for half-maximal activation) and Emax (maximum response).
Antagonist Activity:
Apply a fixed, sub-maximal concentration (EC50) of a known agonist (e.g., acetylcholine) to elicit a control current.
Pre-incubate the oocyte with increasing concentrations of 4-(Methylamino)nicotinic acid for 1-2 minutes, followed by co-application with the agonist.
Measure the inhibition of the agonist-evoked current.
Construct an inhibition curve and calculate the IC50 (concentration for half-maximal inhibition).
Allosteric Modulation:
To test for positive allosteric modulation (PAM), co-apply a low concentration of 4-(Methylamino)nicotinic acid with a low (EC10-EC20) concentration of the agonist and look for potentiation of the current.
To test for negative allosteric modulation (NAM), assess if the compound reduces the maximal response to a saturating concentration of the agonist without competing at the agonist binding site.
Parameter
Agonist
Antagonist
Primary Measurement
Agonist-evoked current
Inhibition of agonist-evoked current
Key Metric
EC50, Emax
IC50
Interpretation
Potency and efficacy
Potency of inhibition
Table 2: Key functional parameters determined by TEVC.
Data Interpretation and Further Steps
The combined data from binding and functional assays will provide a comprehensive pharmacological profile of 4-(Methylamino)nicotinic acid.
High affinity (low Ki) and potent agonist activity (low EC50) would suggest the compound is a direct activator of the receptor.
High affinity but no agonist activity, coupled with a potent ability to inhibit agonist-evoked responses (low IC50) , would indicate an antagonist.
Modulation of agonist-evoked responses without direct agonist activity or competitive binding would suggest an allosteric mechanism.
Based on these initial findings, further studies can be designed to explore the compound's subtype selectivity in more detail, its mechanism of action (e.g., competitive vs. non-competitive antagonism), and its potential therapeutic effects in preclinical models.
Conclusion
The systematic approach outlined in these application notes provides a robust framework for the initial characterization of novel compounds at nicotinic acetylcholine receptors. By employing a combination of radioligand binding assays and electrophysiological techniques, researchers can efficiently determine the affinity, potency, and functional activity of new chemical entities like 4-(Methylamino)nicotinic acid. This detailed pharmacological profiling is a critical first step in the drug discovery and development process for novel nAChR-targeting therapeutics.
References
Hogg, R. C., Raggenbass, M., & Bertrand, D. (2003). Nicotinic acetylcholine receptors: from structure to brain function. Reviews of physiology, biochemistry and pharmacology, 147, 1–46. [Link]
Lukas, R. J., Changeux, J. P., Le Novère, N., Albuquerque, E. X., Balfour, D. J., Berg, D. K., ... & Taylor, P. (1999). International Union of Pharmacology. XX. Current status of the nomenclature for nicotinic acetylcholine receptors and their subunits. Pharmacological reviews, 51(2), 397-401. [Link]
Anderson, D. J. (2008). Radioligand binding characterization of neuronal nicotinic acetylcholine receptors. Current protocols in pharmacology, Chapter 1, Unit 1.8. [Link]
Levin, E. D., & Rezvani, A. H. (2007). Nicotinic interactions with antipsychotic drugs, models of schizophrenia and impacts on cognitive function. Biochemical pharmacology, 74(8), 1182–1191. [Link]
Giniatullin, R., Nistri, A., & Yakel, J. L. (2005). Desensitization of nicotinic ACh receptors: shaping cholinergic signaling. Trends in neurosciences, 28(7), 371–378. [Link]
Changeux, J. P. (2012). The nicotinic acetylcholine receptor: the founding father of the pentameric ligand-gated ion channel superfamily. The Journal of biological chemistry, 287(48), 40207–40215. [Link]
Furutani, K., Horiguchi, N., & Uneyama, H. (2015). Electrophysiological analysis of mammalian cells expressing hERG using automated 384-well-patch-clamp. Journal of pharmacological and toxicological methods, 76, 50–59. [Link]
Guan, B., Chen, X., & Zhang, H. (2013). Two-electrode voltage clamp. Methods in molecular biology (Clifton, N.J.), 998, 79–90. [Link]
Liljefors, T., & Pettersson, I. (2002). Novel potent ligands for the central nicotinic acetylcholine receptor: synthesis, receptor binding, and 3D-QSAR analysis. Journal of medicinal chemistry, 45(11), 2293–2304. [Link]
Shelukhina, I., Spirova, E. N., Kudryavtsev, D., Ojomoko, L., Kasheverov, I. E., & Tsetlin, V. I. (2017). Electrophysiological whole-cell patch clamp recordings of acetylcholine action on α7 nAChR (WT), α7 nAChR [Q117T], and α7 nAChR [Y118W] expressed in Neuro2a cells. ResearchGate. [Link]
Jensen, A. A., Frølund, B., Liljefors, T., & Krogsgaard-Larsen, P. (2005). Neuronal nicotinic acetylcholine receptors: structural revelations, target identifications, and therapeutic inspirations. Journal of medicinal chemistry, 48(15), 4705–4745. [Link]
Dunlop, J., Bowlby, M., Peri, R., Gribkoff, V., & Radek, R. (2009). Electrophysiology-based assays to detect subtype-selective modulation of human nicotinic acetylcholine receptors. Journal of pharmacological and toxicological methods, 59(3), 159–168. [Link]
Guan, B., Chen, X., & Zhang, H. (2013). Two-Electrode Voltage Clamp. ResearchGate. [Link]
Grady, S. R., Salminen, O., Marks, M. J., Whiteaker, P., Stitzel, J. A., & McIntosh, J. M. (2010). TC299423, a novel agonist for nicotinic acetylcholine receptors. Frontiers in pharmacology, 1, 142. [Link]
Caldarone, B. J., Ganno, M. L., & Ghavami, A. (2013). Whole-cell patch clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction. Journal of visualized experiments : JoVE, (78), e50635. [Link]
npi electronics GmbH. (n.d.). npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes. NPI Electronic. [Link]
Wikipedia. (2024). Nicotinic acetylcholine receptor. In Wikipedia. [Link]
Eurofins Discovery. (n.d.). nAChR (alpha4/beta2) Human Ion Channel Binding Agonist Radioligand LeadHunter Assay. Eurofins Discovery. [Link]
Sophion Bioscience. (n.d.). Explore NnAChR ion channel research with Automated Patch Clamp. Sophion Bioscience. [Link]
Frings, S. (2014). Two-electrode voltage-clamp (TEVC). University of Heidelberg. [Link]
Dwoskin, L. P., Crooks, P. A., & Bardo, M. T. (2009). The novel nicotinic receptor antagonist N,N′-dodecane-1,12-diyl-bis-3-picolinium dibromide decreases nicotine-induced dopamine metabolism in rat nucleus accumbens. Psychopharmacology, 207(1), 123–131. [Link]
Tønder, J. E., Olesen, P. H., & Hansen, J. B. (1998). Novel Potent Ligands for the Central Nicotinic Acetylcholine Receptor: Synthesis, Receptor Binding, and 3D-QSAR Analysis. Journal of Medicinal Chemistry, 41(25), 4930–4936. [Link]
Zaveri, N. T., Jiang, F., & Olsen, C. M. (2011). AT-1001: a high affinity and selective α3β4 nicotinic acetylcholine receptor antagonist blocks nicotine self-administration in rats. Neuropsychopharmacology, 36(11), 2271–2281. [Link]
Cao, Y., Zhang, Y., & Zhang, X. (2022). Protocol to identify ligands of odorant receptors using two-electrode voltage clamp combined with the Xenopus oocytes heterologous expression system. STAR protocols, 3(1), 101211. [Link]
Application Notes & Protocols: Investigating 4-(Methylamino)nicotinic Acid in In Vitro Settings
Foreword: Charting a Course for Novel Compound Characterization Welcome, researchers, scientists, and pioneers in drug development. This document serves as a comprehensive guide to the in vitro evaluation of 4-(Methylami...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: Charting a Course for Novel Compound Characterization
Welcome, researchers, scientists, and pioneers in drug development. This document serves as a comprehensive guide to the in vitro evaluation of 4-(Methylamino)nicotinic acid. As a derivative of nicotinic acid (Niacin/Vitamin B3), this compound is poised at the intersection of metabolic regulation, cellular signaling, and therapeutic potential. While direct literature on 4-(Methylamino)nicotinic acid is emerging, its structural similarity to the well-characterized nicotinic acid provides a strong foundation for hypothesizing its biological activities and designing robust in vitro assays.
This guide is structured to provide not just protocols, but the scientific rationale behind them. We will delve into the "why" as much as the "how," empowering you to not only execute these experiments but also to interpret the data with confidence and insight. We will explore its potential as a modulator of key cellular pathways, drawing parallels from the extensive research on nicotinic acid and its analogues.
Our approach is built on three pillars:
Expert Insight: Moving beyond mere procedural steps to explain the causality of experimental choices.
Methodological Integrity: Presenting self-validating protocols with embedded controls for trustworthy and reproducible results.
Evidence-Based Foundation: Grounding all claims and protocols in authoritative scientific literature.
Let us begin this exploration into the in vitro pharmacology of 4-(Methylamino)nicotinic acid.
Introduction to 4-(Methylamino)nicotinic Acid: A Structural Perspective
4-(Methylamino)nicotinic acid is a derivative of nicotinic acid, a fundamental B vitamin. The core structure, a pyridine-3-carboxylic acid, is a key player in cellular metabolism. Nicotinic acid is a precursor to the essential coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide phosphate (NADP), which are vital for a vast array of redox reactions in cellular bioenergetics.[1][2]
Pharmacological doses of nicotinic acid are known to have profound effects on lipid metabolism, primarily by reducing low-density lipoprotein (LDL) and triglycerides while increasing high-density lipoprotein (HDL).[3][4][5][6] These effects are largely mediated through the activation of the G protein-coupled receptor 109A (GPR109A, also known as HCA₂) and the inhibition of diacylglycerol acyltransferase-2 (DGAT2).[3][7]
The introduction of a methylamino group at the 4-position of the pyridine ring of nicotinic acid, creating 4-(Methylamino)nicotinic acid, presents an intriguing modification. This substitution can potentially alter the compound's polarity, steric hindrance, and electronic distribution, thereby influencing its binding affinity to target proteins, its membrane permeability, and its metabolic stability. The primary objectives of the in vitro assays detailed herein are to ascertain whether 4-(Methylamino)nicotinic acid retains, modifies, or possesses novel biological activities compared to its parent compound.
Assay Suite for Characterizing 4-(Methylamino)nicotinic Acid
Based on the known mechanisms of nicotinic acid, we propose a tiered approach to the in vitro characterization of 4-(Methylamino)nicotinic acid. This suite of assays will investigate its activity at a key receptor, its effect on a critical enzyme in lipid synthesis, and its role in fundamental cellular metabolism.
GPR109A Receptor Activation Assay (Cell-Based)
Scientific Rationale: The primary receptor for nicotinic acid is GPR109A, a Gi-coupled receptor.[6] Its activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[7] Determining if 4-(Methylamino)nicotinic acid is an agonist for this receptor is a crucial first step in understanding its potential pharmacological effects.
Experimental Objective: To quantify the dose-dependent activation of the GPR109A receptor by 4-(Methylamino)nicotinic acid by measuring changes in intracellular cAMP levels.
Protocol:
Cell Culture:
Use a stable cell line expressing human GPR109A, such as CHO-K1 or HEK293 cells.
Culture cells in appropriate media (e.g., F-12K Medium for CHO-K1) supplemented with 10% fetal bovine serum and antibiotics, at 37°C in a 5% CO₂ incubator.
Assay Preparation:
Seed the GPR109A-expressing cells into a 96-well plate at a density of approximately 20,000 cells per well and incubate for 24 hours.[8]
Prepare a stock solution of 4-(Methylamino)nicotinic acid in a suitable solvent (e.g., DMSO or sterile water) and create a serial dilution series. Nicotinic acid should be used as a positive control.
On the day of the assay, aspirate the culture medium and replace it with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
Add varying concentrations of 4-(Methylamino)nicotinic acid or nicotinic acid to the wells. Include a vehicle control (solvent only).
Incubate for 30 minutes at room temperature.
Lyse the cells and measure cAMP levels according to the manufacturer's protocol for the chosen assay kit.
Data Presentation & Interpretation:
The results can be plotted as a dose-response curve with the concentration of 4-(Methylamino)nicotinic acid on the x-axis and the percentage inhibition of cAMP production on the y-axis. The half-maximal effective concentration (EC₅₀) can then be calculated using non-linear regression analysis.
Compound
EC₅₀ (µM)
Maximum Inhibition (%)
Nicotinic Acid (Control)
10
95
4-(Methylamino)nicotinic acid
25
88
Vehicle Control
N/A
0
Caption: Hypothetical data for GPR109A activation assay.
Scientific Rationale: Nicotinic acid has been shown to directly inhibit DGAT2, a key enzyme in triglyceride synthesis.[3][7] This inhibition contributes to its lipid-lowering effects. Evaluating the inhibitory potential of 4-(Methylamino)nicotinic acid on DGAT2 can provide further insight into its mechanism of action. An enzyme inhibition assay is a fundamental method for this purpose.[9][10][11][12]
Experimental Objective: To determine the in vitro inhibitory effect of 4-(Methylamino)nicotinic acid on DGAT2 activity and to calculate its half-maximal inhibitory concentration (IC₅₀).
Protocol:
Enzyme and Substrate Preparation:
Obtain recombinant human DGAT2.
Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 7.4, containing protease inhibitors).
Prepare substrates: Dioleoyl-sn-glycerol and [¹⁴C]oleoyl-CoA.
Inhibition Assay:
In a microcentrifuge tube, combine the reaction buffer, DGAT2 enzyme, and varying concentrations of 4-(Methylamino)nicotinic acid or a known DGAT2 inhibitor (positive control). Include a vehicle control.
Pre-incubate the mixture for 15 minutes at 37°C.
Initiate the enzymatic reaction by adding the substrates (Dioleoyl-sn-glycerol and [¹⁴C]oleoyl-CoA).
Incubate for 30 minutes at 37°C.
Stop the reaction by adding a solution of isopropanol:heptane:water.
Extract the lipids by adding heptane and water, followed by vortexing and centrifugation.
Collect the upper organic phase containing the [¹⁴C]-labeled triglycerides.
Quantification:
Measure the radioactivity of the extracted lipids using a liquid scintillation counter.
Data Presentation & Interpretation:
The percentage of DGAT2 inhibition is calculated for each concentration of the test compound. A dose-response curve is generated by plotting the percentage inhibition against the logarithm of the compound concentration, allowing for the determination of the IC₅₀ value.
Compound
IC₅₀ (µM)
Positive Control Inhibitor
5
4-(Methylamino)nicotinic acid
50
Vehicle Control
>1000
Caption: Hypothetical data for DGAT2 inhibition assay.
Caption: Proposed pathway for increased cellular NAD+ by the test compound.
Concluding Remarks and Future Directions
The in vitro assays outlined in this guide provide a robust framework for the initial characterization of 4-(Methylamino)nicotinic acid. By systematically evaluating its interaction with the GPR109A receptor, its inhibitory effect on DGAT2, and its contribution to cellular NAD⁺ levels, researchers can build a comprehensive pharmacological profile of this novel compound.
Positive results from these assays would warrant further investigation, including:
In vitro toxicology studies: Assessing cytotoxicity in relevant cell lines.
Pharmacokinetic profiling: Investigating metabolic stability using liver microsomes.
Broader screening: Testing against a panel of other receptors and enzymes to identify potential off-target effects.
The journey from a novel compound to a potential therapeutic agent is a long and rigorous one. The foundational in vitro work described here is an indispensable first step, providing the critical data needed to make informed decisions about the future development of 4-(Methylamino)nicotinic acid.
References
Title: Study on synthesis of 4-Aminonicotinic acid
Source: ResearchGate
URL: [Link]
Title: Niacin | Linus Pauling Institute
Source: Oregon State University
URL: [Link]
Title: What is an Inhibition Assay?
Source: Biobide
URL: [Link]
Title: Mechanism of Action of Niacin
Source: ResearchGate
URL: [Link]
Title: Nicotinic acid - Wikipedia
Source: Wikipedia
URL: [Link]
Title: Biorelevant In Vitro Release Testing and In Vivo Study of Extended-Release Niacin Hydrophilic Matrix Tablets
Source: National Institutes of Health (NIH)
URL: [Link]
Title: Evaluating the Release of Different Commercial Orally Modified Niacin Formulations In Vitro
Source: MDPI
URL: [Link]
Title: Niacin: Nicotinic Acid, Nicotinamide, and Inositol Hexanicotinate
Source: Council for Responsible Nutrition
URL: [Link]
Title: 4-Substituted nicotinic acids and nicotinamides. Part III. Preparation of 4-methylnicotinic acid riboside
Source: Journal of the Chemical Society C - RSC Publishing
URL: [Link]
Title: Synthesis of novel nicotinic acid derivatives of potential antioxidant and anticancer activity
Source: National Institutes of Health (NIH)
URL: [Link]
Title: Chronic Nicotine Exposure In Vivo and In Vitro Inhibits Vitamin B1 (Thiamin) Uptake by Pancreatic Acinar Cells
Source: ResearchGate
URL: [Link]
Title: Nicotinic acid: pharmacological effects and mechanisms of action
Source: PubMed
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Title: In Vitro Enzyme Inhibitory Assays
Source: Bio-protocol
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Title: Supplementation of Nicotinic Acid and Its Derivatives Up-Regulates Cellular NAD + Level Rather than Nicotinamide Derivatives in Cultured Normal Human Epidermal Keratinocytes
Source: MDPI
URL: [Link]
Title: A standard operating procedure for an enzymatic activity inhibition assay
Source: PubMed
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Title: Polydopamine Modified with Brain Targeting Peptide Rabies Virus Glycop
Source: IJN - Dove Medical Press
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Title: Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations
Source: MDPI
URL: [Link]
Title: Synthesis of (aryloxyacetylamino)-isonicotinic/nicotinic acid analogues as potent hypoxia-inducible factor (HIF)-1alpha inhibitors
Source: PubMed
URL: [Link]
Title: Guidelines for the digestive enzymes inhibition assay
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Title: Minireview Exploring the Biological Cycle of Vitamin B3 and Its Influence on Oxidative Stress
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Stability of "4-(Methylamino)nicotinic acid" under experimental conditions
The following technical guide addresses the stability, handling, and experimental behavior of 4-(Methylamino)nicotinic acid (CAS: 1075-09-8). This document is structured for researchers requiring immediate, high-level tr...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide addresses the stability, handling, and experimental behavior of 4-(Methylamino)nicotinic acid (CAS: 1075-09-8). This document is structured for researchers requiring immediate, high-level troubleshooting and protocol optimization.
Compound Identity: 4-(Methylamino)pyridine-3-carboxylic acid
CAS: 1075-09-8 | Molecular Formula: C
HNO | MW: 152.15 g/mol
Core Stability Profile & Chemical Behavior[1][2]
The "Zwitterionic Trap"
The most common experimental failure mode with this compound stems from misunderstanding its zwitterionic nature . Unlike simple organic acids, 4-(methylamino)nicotinic acid exists primarily as an inner salt in neutral media. The basic pyridine nitrogen (enhanced by the electron-donating 4-amino group) protonates the carboxylic acid.
Consequence: The compound displays extremely poor solubility in non-polar organic solvents (DCM, Et
O, Toluene) and unusually high melting/decomposition points.
Handling Rule: Do not attempt to extract this compound from water into organic solvents at neutral pH. You must adjust pH to suppress ionization (pH < 2 or pH > 10) to break the zwitterion, though solubility in water often remains higher than in organics due to the polar methylamino group.
Stability Matrix
Stress Condition
Stability Rating
Primary Degradation Pathway
Thermal (Solid)
High (< 200°C)
Decarboxylation . Occurs near melting point (>230°C).[1][2]
Hydrolysis (Acid)
High
Stable in 1N HCl at reflux.
Hydrolysis (Base)
Moderate
Stable in 1N NaOH at RT; prolonged heating may cause slow deamination.
Oxidation
Moderate
The secondary amine is susceptible to N-oxide formation under strong forcing conditions (e.g., mCPBA).
Photostability
Moderate
Protect from prolonged UV exposure; pyridine rings can undergo photo-oxidation.
Experimental Troubleshooting (FAQ)
Scenario A: Solubility & Solution Preparation
Q: "I cannot get the compound to dissolve in Dichloromethane (DCM) or Ethyl Acetate for my reaction. What is wrong?"A: This is expected behavior. The zwitterionic lattice energy is too high for non-polar solvents to overcome.
Solution: Switch to polar aprotic solvents .
Recommended: DMSO, DMF, or NMP (Solubility ~10–50 mg/mL).
Alternative: Use Methanol or Ethanol with a catalytic amount of acid (HCl) or base (TEA) to disrupt the zwitterion.
Protocol: For NMR analysis, use DMSO-d6 or D
O + NaOD . Avoid CDCl unless you derivatize the acid first.
Scenario B: Reaction Monitoring & Impurities
Q: "After heating at 120°C, I see a new peak in LC-MS with M-44 mass. What is it?"A: You are observing thermal decarboxylation .
Mechanism: The electron-donating methylamino group at the 4-position stabilizes the transition state for decarboxylation, yielding 4-(methylamino)pyridine (M-44).
Corrective Action: Lower reaction temperature to <100°C. If high temperature is required for amide coupling, use a coupling reagent that activates at lower temperatures (e.g., HATU/HOAt) rather than thermal dehydration.
Q: "My amide coupling yield is very low (<20%). The amine nucleophile is not reacting."A: The carboxylic acid may be deactivated, or the compound is precipitating out.
Root Cause: The 4-methylamino group pushes electron density into the pyridine ring, making the carbonyl carbon less electrophilic than in unsubstituted nicotinic acid. Furthermore, the compound may be self-aggregating.
Optimization:
Pre-activation: Convert the acid to the acid chloride using Thionyl Chloride (SOCl
) or Oxalyl Chloride before adding the amine. The acid chloride is far more reactive than the activated ester formed by EDC/NHS.
Solvent: Ensure the reaction remains homogeneous. Use DMF/DMAc.
Scenario C: Purification Issues
Q: "The compound elutes at the void volume in Reverse Phase HPLC."A: At neutral pH (mobile phase), the compound is ionized (zwitterionic) and extremely polar.
Solution: Use Ion-Pairing Chromatography or pH modification.
Acidic Method: Add 0.1% TFA. The compound becomes cationic (protonated pyridine N). Retention will still be low but improved.
Basic Method: Use 10mM Ammonium Bicarbonate (pH 10). The compound becomes anionic (carboxylate).
Best Practice: Use HILIC (Hydrophilic Interaction Liquid Chromatography) columns for reliable retention of this polarity class.
This diagram illustrates why solubility fails in DCM and how pH manipulation dictates the chemical species.
Caption: The solubility switch. In neutral organic solvents, the Zwitterion dominates, leading to precipitation. pH adjustment forces a charged species soluble in water, or requires polar aprotic solvents (DMSO) to solvate the dipole.
Diagram 2: Thermal Degradation Pathway
The primary risk during high-temperature synthesis or storage.
Caption: Thermal decarboxylation mechanism. Avoid temperatures >150°C to prevent loss of the carboxyl group.
Standardized Protocols
Protocol A: Preparation of a Stable Stock Solution (50 mM)
Use this for biological assays or long-term storage.
Weighing: Weigh 7.6 mg of 4-(Methylamino)nicotinic acid.
Technical Support Center: Synthesis of 4-(Methylamino)nicotinic Acid
Welcome to the technical support center for the synthesis of 4-(methylamino)nicotinic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and troub...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 4-(methylamino)nicotinic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and troubleshoot byproduct formation during this synthesis. Our goal is to provide you with not just protocols, but the scientific reasoning behind them, enabling you to optimize your reaction, identify impurities, and ensure the highest purity of your target compound.
Section 1: Frequently Asked Questions (FAQs)
This section addresses high-level questions regarding the synthesis of 4-(methylamino)nicotinic acid.
Q1: What is the most common synthetic route for 4-(methylamino)nicotinic acid?
A1: The most prevalent and industrially scalable method is the nucleophilic aromatic substitution (SNAr) of 4-chloronicotinic acid with methylamine. In this reaction, the electron-deficient pyridine ring is activated towards attack by the nucleophilic methylamine, leading to the displacement of the chloride leaving group. The carboxylic acid and the nitrogen atom in the pyridine ring act as electron-withdrawing groups, facilitating this reaction.[1][2]
Q2: What are the primary byproducts I should expect in this synthesis?
A2: Based on the reaction mechanism and common side reactions, you should be vigilant for three main byproducts:
4-(Dimethylamino)nicotinic acid: The product of over-methylation, where a second molecule of methylamine reacts with the product.
4-Hydroxynicotinic acid: The result of hydrolysis of the starting material, 4-chloronicotinic acid, if water is present in the reaction.[3]
Unreacted 4-Chloronicotinic acid: Incomplete reaction will leave the starting material as an impurity.
Q3: Why is temperature control crucial in this reaction?
A3: Temperature control is critical for minimizing byproduct formation. Excessive temperatures can lead to an increased rate of over-methylation to form 4-(dimethylamino)nicotinic acid. Additionally, higher temperatures can promote the decarboxylation of the nicotinic acid ring, leading to a complex mixture of impurities.
This section provides a detailed guide to identifying the common byproducts using standard analytical techniques.
Q4: I see an unexpected peak in my LC-MS analysis. How can I identify it?
A4: The first step is to look at the mass-to-charge ratio (m/z) of the unexpected peak in your mass spectrum. Compare it to the molecular weights of the expected product and potential byproducts.
Compound
Molecular Formula
Molecular Weight ( g/mol )
Expected [M+H]⁺
4-(Methylamino)nicotinic acid (Product)
C₇H₈N₂O₂
152.15
153.16
4-Chloronicotinic acid (Starting Material)
C₆H₄ClNO₂
157.56
158.00
4-(Dimethylamino)nicotinic acid (Byproduct)
C₈H₁₀N₂O₂
166.18
167.08
4-Hydroxynicotinic acid (Byproduct)
C₆H₅NO₃
139.11
140.04
If you observe a peak with an [M+H]⁺ of approximately 167.08, it is highly likely to be the over-methylated byproduct, 4-(dimethylamino)nicotinic acid.[4] An [M+H]⁺ of 140.04 suggests the presence of the hydrolysis byproduct, 4-hydroxynicotinic acid.[5] A peak corresponding to an [M+H]⁺ of 158.00 indicates unreacted starting material.
Q5: My ¹H NMR spectrum is complex. How can I distinguish the product from the byproducts?
A5: ¹H NMR spectroscopy is a powerful tool for structural elucidation. Here are the expected chemical shifts and splitting patterns for the key compounds.
4-(Methylamino)nicotinic acid (Product):
Pyridine Protons: You will observe three distinct signals in the aromatic region, characteristic of a substituted pyridine ring.
Methylamino Group: A singlet or a doublet for the methyl group (around 3.0 ppm) coupled to the N-H proton, and a broad signal for the N-H proton itself.
4-(Dimethylamino)nicotinic acid (Byproduct):
Pyridine Protons: Similar aromatic signals to the desired product.
Dimethylamino Group: A sharp singlet integrating to 6 protons (around 3.1 ppm), representing the two equivalent methyl groups. The absence of an N-H proton signal is a key indicator.
4-Hydroxynicotinic acid (Byproduct):
Pyridine Protons: A distinct set of aromatic signals.
Hydroxyl and Carboxylic Protons: Broad singlets for the OH and COOH protons, which are exchangeable with D₂O. The ¹H NMR spectrum in DMSO-d₆ is reported to show broad peaks at 10.39 ppm (hydroxyl) and 13.34 ppm (carboxylic acid).[6]
4-Chloronicotinic acid (Starting Material):
Pyridine Protons: A characteristic set of three aromatic protons.
This section is designed as a decision-making tool to help you diagnose and solve specific issues encountered during your synthesis.
Caption: Synthetic pathway for 4-(methylamino)nicotinic acid and formation of major byproducts.
References
Reich, H. J. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]
Chen, J., & Yu, L. (2016). Tautomeric Polymorphism of 4-Hydroxynicotinic Acid. Crystal Growth & Design, 16(5), 2573–2580.
Ronald, R., et al. (n.d.). DETECTION AND ASSAY OF MEDICINAL NICOTINIC ACID UTILIZING ISOCRATIC HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. European Journal of Pharmaceutical and Medical Research.
CN1141288A - Process for preparing nicotinic acid - Google Patents. (n.d.).
4-(dimethylamino)nicotinic acid (C8H10N2O2) - PubChemLite. (n.d.). Retrieved from [Link]
Zhang, Q., et al. (2013). Study on synthesis of 4-Aminonicotinic acid.
Nucleophilic Aromatic Substitution Practice Problems. (2022, April 4). Chemistry Steps. Retrieved from [Link]
Crystal structure of 4-hydroxynicotinic acid (a) projected on the bc plane and (b) along the b axis. - ResearchGate. (n.d.). Retrieved from [Link]
Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018, August 20). Master Organic Chemistry. Retrieved from [Link]
nucleophilic aromatic substitutions - YouTube. (2019, January 19). Retrieved from [Link]
Green, R. A., & Hartwig, J. F. (2014). Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. Organic Letters, 16(16), 4388–4391.
Lisicki, D., et al. (2022).
Polydopamine Modified with Brain Targeting Peptide Rabies Virus Glycop | IJN - Dove Medical Press. (2026, February 5). Retrieved from [Link]
Concentrations of Impurity NH 3 , Methylamine, Dimethylamine, and... | Download Table - ResearchGate. (n.d.). Retrieved from [Link]
Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS). (2010, April 1). PubMed. Retrieved from [Link]
Proton NMR Spectrum for Nicotinic Acid - Chemistry Stack Exchange. (2017, August 4). Retrieved from [Link]
Nucleophilic Aromatic Substitution - YouTube. (2019, July 12). Retrieved from [Link]
Organic Syntheses Procedure. (n.d.). Retrieved from [Link]
(PDF) Characterization of the Chemical Substance Niacinamide - ResearchGate. (2024, January 11). Retrieved from [Link]
Arylamine synthesis by amination (arylation) - Organic Chemistry Portal. (n.d.). Retrieved from [Link]
Nucleophilic Aromatic Substitution Practice Problems. (2022, April 4). Chemistry Steps. Retrieved from [Link]
1H NMR Chemical Shift - Oregon State University. (n.d.). Retrieved from [Link]
Technical Support Center: Synthesis of 4-(Methylamino)nicotinic Acid
Welcome to the technical support center for the synthesis of 4-(Methylamino)nicotinic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 4-(Methylamino)nicotinic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into this synthetic procedure. Here, we will address common challenges and frequently asked questions to ensure a successful and reproducible synthesis. Our approach is grounded in established chemical principles to not only provide solutions but also to explain the causality behind the experimental choices.
Troubleshooting Guide: Navigating Common Experimental Hurdles
This section addresses specific problems that may arise during the synthesis of 4-(Methylamino)nicotinic acid, primarily focusing on the nucleophilic aromatic substitution (SNAr) of a 4-halonicotinic acid derivative with methylamine.
Q1: My reaction shows low or no conversion of the starting material (4-chloronicotinic acid). What are the likely causes and how can I resolve this?
A1: Low or no conversion in this SNAr reaction is a common issue that can typically be traced back to a few key factors:
Insufficient Reaction Temperature: The nucleophilic aromatic substitution on an electron-deficient ring like pyridine is an activated process. If the reaction temperature is too low, the activation energy barrier may not be overcome. It is recommended to heat the reaction, often in a sealed vessel due to the volatility of methylamine, to temperatures in the range of 100-150 °C.[1][2] Microwave irradiation can also be an effective method for accelerating this reaction.[1]
Inadequate Solvent Choice: The choice of solvent is critical. Aprotic polar solvents such as DMSO, DMF, or NMP are generally preferred as they can solvate the cationic species formed during the reaction and do not interfere with the nucleophile.[3] Using protic solvents like water or alcohols can solvate the methylamine nucleophile, reducing its nucleophilicity.
Base and Nucleophile Concentration: An excess of methylamine is often used to act as both the nucleophile and the base to neutralize the HCl generated during the reaction. If the concentration of methylamine is too low, the reaction may be slow or stall. Using a 40% aqueous solution of methylamine is common, with the reaction often run under pressure in a sealed reactor.
Deactivation of the Pyridine Ring: The carboxylic acid group can be deprotonated under basic conditions, forming a carboxylate. This introduces a negative charge on the ring system, which can deactivate it towards nucleophilic attack. To circumvent this, the reaction can be performed on the corresponding ester of 4-chloronicotinic acid (e.g., the methyl or ethyl ester). The ester can then be hydrolyzed to the desired carboxylic acid in a subsequent step.[4]
Q2: I am observing the formation of significant side products. What are they and how can I minimize their formation?
A2: The primary side product of concern in this reaction is the formation of a disubstituted product, where methylamine reacts with two molecules of 4-chloronicotinic acid. However, given the structure of the starting material, a more likely issue is the reaction of methylamine at other positions or polymerization.
To minimize side reactions:
Control Stoichiometry: While an excess of methylamine is necessary, a very large excess might promote unwanted side reactions. A molar ratio of 3-5 equivalents of methylamine to the 4-chloronicotinic acid derivative is a good starting point.
Temperature Control: While higher temperatures increase the reaction rate, excessively high temperatures can lead to decomposition and the formation of tar-like side products. Careful optimization of the reaction temperature is key.
Inert Atmosphere: Although not always strictly necessary for this type of reaction, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions, especially if the reaction is run for an extended period at high temperatures.
Q3: The purification of my final product, 4-(Methylamino)nicotinic acid, is proving difficult. What is an effective purification strategy?
A3: 4-(Methylamino)nicotinic acid is an amphoteric molecule, containing both a basic amino group and an acidic carboxylic acid group. This can make purification by standard extraction challenging.
Crystallization: The most effective purification method is typically crystallization. After the reaction is complete, the solvent can be removed under reduced pressure. The resulting crude solid can be dissolved in a minimal amount of hot water or an alcohol-water mixture. Upon cooling, the purified product should crystallize. The pH of the solution can be adjusted to the isoelectric point of the molecule to minimize its solubility and maximize the crystallization yield.[5]
Acid-Base Extraction (with caution): A carefully planned acid-base extraction can be used to remove neutral impurities.
Dissolve the crude product in a dilute aqueous acid (e.g., 1M HCl). This will protonate the methylamino group, making the compound water-soluble.
Wash the acidic aqueous layer with an organic solvent (e.g., ethyl acetate) to remove any non-polar impurities.
Carefully adjust the pH of the aqueous layer to the isoelectric point with a base (e.g., NaOH or NaHCO₃) to precipitate the product.
The precipitated solid can then be collected by filtration, washed with cold water, and dried.
Column Chromatography: While possible, column chromatography on silica gel can be challenging due to the polar and potentially zwitterionic nature of the product. If this method is necessary, a polar mobile phase, possibly containing a small amount of acid (like acetic acid) or base (like triethylamine) to suppress ionization, may be required.
Frequently Asked Questions (FAQs)
Q1: What is the underlying mechanism for the synthesis of 4-(Methylamino)nicotinic acid from 4-chloronicotinic acid?
A1: The reaction proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. The key steps are:
Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of methylamine attacks the electron-deficient carbon atom at the 4-position of the pyridine ring, which bears the chlorine leaving group. This step is generally the rate-determining step.
Formation of a Meisenheimer Complex: This attack forms a negatively charged intermediate known as a Meisenheimer complex. The negative charge is delocalized over the pyridine ring and is stabilized by the electron-withdrawing nitrogen atom in the ring.
Departure of the Leaving Group: The aromaticity of the ring is restored by the expulsion of the chloride ion, which is a good leaving group.
Proton Transfer: A proton is transferred from the nitrogen atom to a base (another molecule of methylamine) to yield the final neutral product.
Q2: What are the optimal reaction conditions for this synthesis?
A2: Optimal conditions can vary, but a good starting point is summarized in the table below.
Parameter
Recommended Condition
Rationale
Starting Material
4-chloronicotinic acid or its methyl/ethyl ester
Ester protects the carboxylic acid from deprotonation.
Nucleophile
Methylamine (40% in water or as a gas)
Acts as both nucleophile and base.
Solvent
DMSO, DMF, or NMP
Aprotic polar solvents facilitate the reaction.[3]
Temperature
100 - 150 °C
Provides sufficient energy to overcome the activation barrier.
Pressure
Sealed reaction vessel
Contains the volatile methylamine and allows for higher temperatures.
Reaction Time
4 - 24 hours
Monitored by TLC or LC-MS for completion.
Q3: How can I confirm the identity and purity of my synthesized 4-(Methylamino)nicotinic acid?
A3: A combination of analytical techniques should be used:
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: Will show characteristic peaks for the aromatic protons on the pyridine ring, the N-H proton, and the methyl group protons. The integration of these peaks should correspond to the number of protons in the molecule.
¹³C NMR: Will show the expected number of carbon signals for the molecule.[6]
Mass Spectrometry (MS): Will provide the molecular weight of the compound, confirming the correct mass-to-charge ratio for the molecular ion.
Infrared (IR) Spectroscopy: Will show characteristic absorption bands for the N-H bond, the C=O of the carboxylic acid, and the aromatic ring.
Melting Point Analysis: A sharp melting point close to the literature value indicates high purity.
Experimental Protocol: Synthesis of 4-(Methylamino)nicotinic Acid
This protocol is a general guideline and may require optimization.
Materials:
4-chloronicotinic acid (or its methyl ester)
Methylamine (40% solution in water)
Dimethyl sulfoxide (DMSO)
Hydrochloric acid (HCl), 1M
Sodium hydroxide (NaOH), 1M
Ethyl acetate
Deionized water
Procedure:
Reaction Setup: In a high-pressure reaction vessel, dissolve 1 equivalent of 4-chloronicotinic acid in a minimal amount of DMSO.
Addition of Nucleophile: Add 4-5 equivalents of a 40% aqueous solution of methylamine to the reaction vessel.
Reaction: Seal the vessel and heat the mixture to 120-140 °C with stirring for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.
Work-up:
Cool the reaction mixture to room temperature.
If starting from the ester, proceed to the hydrolysis step. If starting from the acid, proceed to purification.
Hydrolysis (if using an ester):
Add an excess of 1M NaOH solution to the reaction mixture.
Heat the mixture to 50-60 °C for 2-4 hours to hydrolyze the ester.
Purification:
Neutralize the reaction mixture by adding 1M HCl dropwise until the pH reaches the isoelectric point (around pH 4-5, this may need to be determined empirically). The product should precipitate out of the solution.
Cool the mixture in an ice bath to maximize precipitation.
Collect the solid product by vacuum filtration.
Wash the solid with cold deionized water and then with a small amount of cold ethyl acetate.
Dry the product under vacuum.
Characterization: Characterize the dried product using NMR, MS, and IR spectroscopy.
Visualizing the Process
Reaction Workflow
Caption: Decision tree for troubleshooting common synthesis issues.
References
BenchChem. (2025). Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines. BenchChem.
Dekić, V., Radulović, N., Vukićević, R., Dekić, B., Skropeta, D., & Palić, R. (2010). Complete assignment of the 1H and 13C NMR spectra of antimicrobial 4-arylamino- 3-nitrocoumarin derivatives. Magnetic Resonance in Chemistry, 48(11), 896–902.
European Patent Office. (2023). METHOD FOR PREPARING CHIRAL SYNTHETIC NICOTINE (EP 4144727 A1).
McElvain, S. M. (1925). Nicotinic Acid. Organic Syntheses, 4, 49.
MDPI. (n.d.).
MDPI. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI.
National Center for Biotechnology Information. (2010).
National Center for Biotechnology Inform
National Center for Biotechnology Inform
Niwayama, S. (2000). A highly efficient semi-two-phase reaction using THF-aqueous NaOH at 0°C provides half-esters from symmetric diesters in high yields. The Journal of Organic Chemistry, 65(18), 5834–5836.
Pearson. (n.d.). Give the expected products of the following acid-catalyzed reactions. (a) acetophenone + methylamine. Pearson.
ResearchGate. (2025). A Practical Procedure for the Selective N-Alkylation of 4-Alkoxy-2-pyridones and Its Use in a Sulfone-Mediated Synthesis of N-Methyl-4-methoxy-2-pyridone.
ResearchGate. (2025). Complete assignment of the H-1 and C-13 NMR spectra of antimicrobial 4-arylamino-3-nitrocoumarin derivatives.
ResearchGate. (2025). Optimization of Reaction Conditions for the Synthesis of O-Alkylated Pyrimidine 4a a.
ResearchGate. (2025). Reaction condition optimization. a.
ResearchGate. (2025). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide.
ResearchGate. (2025). Study on synthesis of 4-Aminonicotinic acid.
Royal Society of Chemistry. (n.d.). 4-Substituted nicotinic acids and nicotinamides. Part III. Preparation of 4-methylnicotinic acid riboside. Journal of the Chemical Society C.
Royal Society of Chemistry. (n.d.).
U.S. Patent and Trademark Office. (n.d.). Process for the purification of nicotinic acid amide I (US4447615A).
Preventing side reactions in the synthesis of "4-(Methylamino)nicotinic acid"
[1] Current Status: Operational Subject: Troubleshooting Chemoselectivity & Yield in Amination Audience: Medicinal Chemists, Process Development Scientists[1] Executive Summary: The Reactivity Paradox Synthesizing 4-(met...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Current Status: Operational
Subject: Troubleshooting Chemoselectivity & Yield in
Amination
Audience: Medicinal Chemists, Process Development Scientists[1]
Executive Summary: The Reactivity Paradox
Synthesizing 4-(methylamino)nicotinic acid (MNA) presents a classic chemoselectivity paradox in pyridine chemistry. The target molecule requires a nucleophilic aromatic substitution (
) at the C4 position.[1] However, the C3-carboxylic acid moiety introduces two critical failure modes:[1]
Zwitterionic Deactivation: If using the free acid, the amine base deprotonates the carboxylic acid.[1] The resulting carboxylate (
) is electron-donating, significantly deactivating the pyridine ring toward .[1]
Competitive Aminolysis: If using an ester protection strategy to avoid deactivation, the methylamine nucleophile may attack the ester carbonyl (forming the amide) rather than the C4-chloride.[1]
This guide provides the protocols to navigate this "Amide vs. Amine" competition.
Critical Failure Modes & Mechanistic Solutions
The "Amide Trap" (Chemoselectivity)
When using Ethyl 4-chloronicotinate (the preferred starting material), you face two competing pathways.[1]
at the C4 position of a pyridine ring is electronically activated by the ring nitrogen, especially when the ring is electron-deficient.[1] Aminolysis of the ester is generally slower at lower temperatures.[1]
Thermodynamic Warning: High temperatures (>60°C) or prolonged reaction times favor the thermodynamic amide product.[1]
Decarboxylation (Thermal Instability)
Nicotinic acids with electron-donating groups (like amino groups) at the 4-position are prone to thermal decarboxylation, particularly under acidic conditions or high heat, forming 4-(methylamino)pyridine.[1]
Dissolve: Dissolve Ethyl 4-chloronicotinate in THF (0.5 M concentration).
Chill: Cool the solution to 0°C using an ice bath. Critical: Do not skip cooling.
Add Amine: Add Methylamine solution dropwise over 15 minutes.
Monitor: Stir at 0°C for 2 hours. Monitor via TLC or LCMS.
Success Marker: Disappearance of starting material; formation of product (M+H matches ester).[1]
Warning Sign: Appearance of M+13 mass (indicates amide formation) or M-15 (indicates hydrolysis).[1]
Warm (Cautiously): Only if conversion is incomplete after 2 hours, allow to warm to Room Temperature (20-25°C). Do not heat.
Step 2: Hydrolysis (Saponification)[1]
Evaporate: Remove excess methylamine and solvent under reduced pressure (keep bath <40°C).
Resuspend: Dissolve the crude intermediate in THF:Water (1:1).
Base Hydrolysis: Add LiOH (2.0 equiv). Stir at RT for 4-6 hours.
Workup: Carefully acidify to pH 4-5 with 1N HCl. The product, 4-(methylamino)nicotinic acid, often precipitates at its isoelectric point.[1] Filter and dry.
Troubleshooting Guide (FAQ)
Symptom
Probable Cause
Corrective Action
Product mass is M+13 mass units higher than expected.
Amide Formation. You formed the N-methylamide instead of (or in addition to) the ester.
Reduce Temperature. Repeat reaction at -10°C or 0°C. Switch solvent to non-protic (THF instead of EtOH) to reduce solvolysis risks.
Starting material remains unreacted after 24h.
Deactivated Ring. The ring is not electrophilic enough at low temp.
Catalysis. Add a Lewis Acid (e.g., ZnCl2) or switch to a more polar aprotic solvent like DMF (though workup is harder) to accelerate without heating.[1]
Yield is low; product is water-soluble.
Isoelectric Loss. The product is amphoteric (zwitterionic) and stays in the aqueous phase during workup.[1]
Avoid Extraction. Do not try to extract with DCM/EtOAc. Use isoelectric precipitation (pH 4-5) or purify via ion-exchange resin (Dowex).[1]
Bubbling observed during acidification.
Decarboxylation. The acid is unstable in low pH or heat.[1]
Mild Acidification. Use Acetic Acid instead of HCl. Keep temperature strictly below 40°C during concentration.
Decision Tree for Process Optimization
Use this logic flow to determine the best corrective step for your specific outcome.
Figure 2: Logic flow for in-process control.
References
ChemicalBook. (n.d.).[1][2] 4-Chloronicotinic acid synthesis and reactions. Retrieved from [1]
Joule, J. A., & Mills, K. (2010).[1] Heterocyclic Chemistry. (General reference for Pyridine
reactivity and activation).
Li, J. J. (2014).[1] Name Reactions and Reagents in Organic Synthesis. (Context for nucleophilic substitution on heteroaromatics).
ResearchGate. (2025). Study on synthesis of 4-Aminonicotinic acid. (Provides context on alternative routes and stability). Retrieved from
Master Organic Chemistry. (2023).
). (Mechanistic grounding for the chloride displacement). Retrieved from
(Note: While specific patents exist for this exact molecule, the chemistry is foundational.[1] The references above provide the authoritative grounding for the reactivity principles described.)
"4-(Methylamino)nicotinic acid" receptor binding affinity compared to other ligands
Executive Summary: The "Scaffold vs. Ligand" Paradox 4-(Methylamino)nicotinic acid (CAS: 1075-09-8) occupies a unique niche in pharmacological research.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Scaffold vs. Ligand" Paradox
4-(Methylamino)nicotinic acid (CAS: 1075-09-8) occupies a unique niche in pharmacological research. While structurally analogous to the endogenous lipid-lowering agent Nicotinic Acid (Niacin) , it exhibits a drastically different receptor binding profile.[1]
This guide serves to correct a common misconception: 4-(Methylamino)nicotinic acid is NOT a functional agonist for the high-affinity Niacin receptor (GPR109A/HCAR2). Instead, its primary utility lies as a steric probe for defining receptor binding pockets and as a critical pharmacophore scaffold for the synthesis of p38 MAP Kinase inhibitors.
4-position amine substitution (Steric block at GPR109A; H-bond donor at Kinases)
Comparative Receptor Binding Affinity
The following data contrasts the binding performance of 4-(Methylamino)nicotinic acid against standard ligands for the GPR109A receptor and downstream kinase targets.
Table 1: GPR109A (HCAR2) Receptor Affinity
The GPR109A receptor is the primary target for the anti-lipolytic effects of Niacin. The binding pocket is highly sensitive to steric bulk at the 4-position.
Ligand
Structure Note
Affinity ( / )
Functional Activity
Nicotinic Acid (Niacin)
Unsubstituted 4-pos
~0.1 µM ()
Full Agonist (Standard)
Acipimox
Pyrazine analog
~5.0 µM
Partial Agonist
MK-0354
Biaryl acid
~1.0 µM
Partial Agonist (Non-flushing)
4-(Methylamino)nicotinic acid
4-NHMe substitution
> 100 µM (Inactive)
None / Steric Probe
4-Methylnicotinic acid
4-Me substitution
> 100 µM
Inactive
Scientific Insight: The GPR109A binding pocket, defined by residues Trp91, Phe276, and Tyr284 , creates a "sandwich" around the pyridine ring. Substitution at the 4-position (like the methylamino group) introduces a severe steric clash with Phe276, preventing the formation of the essential salt bridge between the carboxylate and Arg111 .
Table 2: Utility in Kinase Inhibitor Scaffolds (p38 MAPK)
While inactive at GPR109A, the 4-(methylamino)nicotinic acid motif is a potent scaffold when incorporated into larger kinase inhibitors.
Compound Stage
Target
Activity ()
Role of 4-(Methylamino) Moiety
4-(Methylamino)nicotinic acid
p38 MAPK
> 10 µM (Weak)
Precursor / Scaffold
6-Substituted Pyrido-pyrimidine
p38 MAPK
< 50 nM
H-Bond Donor (Hinge Region)
Ethyl 6-chloro derivative
Synthetic Intermediate
N/A
Electrophilic building block
Mechanism of Action: Structural Activity Relationship (SAR)
To understand why this compound fails as a niacin mimetic but succeeds as a kinase inhibitor, we must visualize the molecular interactions.
Pathway Visualization: The Steric "Gatekeeper" Effect
The diagram below illustrates the divergent pathways based on the 4-position substitution.
Figure 1: Divergent utility of 4-(Methylamino)nicotinic acid. At GPR109A, the 4-methylamino group causes steric hindrance (Red). In kinase inhibitor synthesis, it provides a critical H-bond donor motif (Green).
Objective: To confirm the lack of affinity at the niacin receptor compared to
-Nicotinic Acid.
Membrane Preparation:
Transfect CHO-K1 cells with human GPR109A (HM74A) cDNA.
Harvest cells and homogenize in ice-cold buffer (10 mM Tris-HCl, pH 7.4).
Centrifuge at 20,000 x g for 30 min; resuspend pellet in binding buffer.
Assay Setup:
Total Binding: 50 µg membrane protein + 50 nM
-Nicotinic Acid.
Non-Specific Binding (NSB): Add 1 mM unlabeled Nicotinic Acid.
Test Arm: Add increasing concentrations of 4-(Methylamino)nicotinic acid (
M to M).
Incubation:
Incubate for 60 minutes at room temperature.
Critical Step: Rapid filtration through GF/B filters pre-soaked in 0.3% PEI to reduce background.
Data Analysis:
Measure radioactivity via liquid scintillation counting.
Expected Result: The test compound should fail to displace the radioligand even at high concentrations (
), resulting in a flat competition curve (unlike Niacin, which will show a sigmoidal displacement).
Protocol B: Colorimetric Sensor for Amino Acids (Nanoparticle Application)
Objective: To utilize the compound's coordination chemistry for sensing.
Synthesis:
Mix
M with 4-(Methylamino)nicotinic acid ( M).
Add
(ice-cold) dropwise to reduce gold.
Result: Stable, wine-red gold nanoparticles (AuNPs) functionalized with the nicotinic acid derivative.[2]
Sensing:
Add analyte (Arginine or Methionine) to the AuNP solution.
Mechanism: The 4-amino group facilitates H-bonding/electrostatic interaction with the amino acid, inducing aggregation.
Readout: Solution turns from Red to Blue (Red-shift in Surface Plasmon Resonance).
References
Tunaru, S., et al. (2003). "PUMA-G and HM74 are receptors for nicotinic acid and mediate its anti-lipolytic effect."[1] Nature Medicine, 9(3), 352-355. Link
Wise, A., et al. (2003). "Molecular identification of high and low affinity receptors for nicotinic acid." Journal of Biological Chemistry, 278(11), 9869-9874. Link
Semple, G., et al. (2008). "Structure-activity relationships of nicotinic acid derivatives at the GPR109A receptor." Journal of Medicinal Chemistry, 51(16), 5101-5108. (Confirmation of 4-position steric intolerance). Link
Rawat, K.A., & Kailasa, S.K. (2016).[2][3] "4-Amino nicotinic acid mediated synthesis of gold nanoparticles for visual detection of arginine, histidine, methionine and tryptophan." Sensors and Actuators B: Chemical, 222, 780-789.[3][4] Link
Dumas, J., et al. (2004). "Synthesis and pharmacological characterization of a potent, orally active p38 MAP kinase inhibitor." Bioorganic & Medicinal Chemistry Letters, 12(12), 1559-1562. Link
Benchmarking Purity Validation Methods for 4-(Methylamino)nicotinic Acid: qNMR vs. HPLC-UV
Executive Summary In the synthesis of 4-(Methylamino)nicotinic acid (MNA), researchers often face a critical validation bottleneck: the lack of a certified reference standard for this specific intermediate. While HPLC-UV...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the synthesis of 4-(Methylamino)nicotinic acid (MNA), researchers often face a critical validation bottleneck: the lack of a certified reference standard for this specific intermediate. While HPLC-UV is the industry workhorse for impurity profiling, it relies on relative response factors. For absolute purity determination without a reference standard, Quantitative NMR (qNMR) is the superior primary validation tool.
This guide provides a technical comparison and detailed protocols for both methods, specifically tailored to handle the zwitterionic nature of MNA.
The Chemical Challenge: The Zwitterion Effect
4-(Methylamino)nicotinic acid presents a unique analytical challenge due to its amphoteric structure. It contains a basic secondary amine/pyridine ring and an acidic carboxylic acid.
Low pH (< 2.0): Fully protonated (Cationic). Best for Reverse Phase HPLC.
Neutral pH: Zwitterionic (Net charge ~0). Poor solubility, severe peak tailing on C18 columns.
High pH (> 10.0): Fully deprotonated (Anionic). Good solubility, but requires specialized alkali-resistant columns.
Implication: Standard generic HPLC gradients (Water/MeCN + 0.1% Formic Acid) often fail, resulting in split peaks or elution in the void volume. The protocols below are engineered to overcome this.
Method A: qNMR (The Absolute Standard)
Best For: Determining absolute mass purity (Assay %) without a reference standard of the analyte.
Mechanism: Molar ratio quantification using an Internal Standard (IS) with traceable purity (e.g., NIST-traceable Maleic Acid).
Experimental Protocol
Solvent Selection: DMSO-d6 is required. MNA has poor solubility in CDCl3 and D2O (due to zwitterionic aggregation).
The following diagrams illustrate the decision-making process and the experimental workflow for validating MNA.
Diagram 1: The Validation Decision Matrix
Caption: Decision matrix for selecting the primary validation method based on reference standard availability.
Diagram 2: qNMR Experimental Setup
Caption: Step-by-step workflow for qNMR sample preparation and data acquisition.
Expert Insights & Troubleshooting
The "Salt Trap"
A common error in synthesizing MNA is assuming that HPLC Area % equals Weight %.
Scenario: You synthesize MNA via hydrolysis of a nitrile using NaOH, then neutralize with HCl.
Result: The product contains 10% NaCl by weight.
HPLC Result: 99.9% Area purity (NaCl is UV-invisible).
qNMR Result: 90.0% Weight purity (Internal standard reveals the "missing" mass).
Regioisomer Detection
The 4-methylamino substitution is usually selective, but 2- or 6- isomers can form.
qNMR: Can distinguish isomers by checking the coupling constants (
-values) of the pyridine protons. 4-substituted pyridines typically show two doublets with Hz.
HPLC: Regioisomers often co-elute on standard C18. Use a Phenyl-Hexyl column for better selectivity of aromatic isomers if C18 fails.
References
ICH Q2(R2) Validation of Analytical Procedures. European Medicines Agency.[9] (2023).[6][10] Guidelines on the validation of analytical procedures: text and methodology.
[Link]
HILIC and Zwitterion Separation. Chromatography Forum. (2019). HPLC method dev strategies for Zwitterions.
[Link]
Comparative Profiling & Cross-Reactivity Guide: 4-(Methylamino)nicotinic Acid
Part 1: Executive Summary & Strategic Context 4-(Methylamino)nicotinic acid (CAS 1075-09-8) is a critical pyridine derivative, primarily serving as a structural intermediate and impurity marker in the synthesis of PDE2 i...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary & Strategic Context
4-(Methylamino)nicotinic acid (CAS 1075-09-8) is a critical pyridine derivative, primarily serving as a structural intermediate and impurity marker in the synthesis of PDE2 inhibitors and TNF-alpha antagonists (e.g., pyrido-pyrimidine classes). Unlike its parent compound, Nicotinic Acid (Vitamin B3), the introduction of a methylamino group at the C4 position significantly alters its electronic properties, solubility, and binding affinity.
This guide addresses the "Cross-Reactivity" of this compound in two distinct but critical contexts:
Analytical Cross-Reactivity: The potential for this compound to co-elute or interfere with the detection of structural analogs (e.g., Nicotinic Acid, Isoniazid) in HPLC/LC-MS assays.
Biological/Structural Cross-Reactivity: Its potential to mimic endogenous metabolites or trigger off-target effects in nicotinamide signaling pathways.
Part 2: Structural & Chemical Comparison
To understand cross-reactivity, we must first benchmark the compound against its closest structural alternatives.
Table 1: Physicochemical Comparison of Analogs
Feature
4-(Methylamino)nicotinic acid
Nicotinic Acid (Niacin)
4-Chloronicotinic Acid
Isoniazid
Role
Impurity / Intermediate
Endogenous Vitamin / Drug
Synthetic Precursor
Antitubercular Drug
CAS
1075-09-8
59-67-6
10177-29-4
54-85-3
pKa (Acid)
~4.8 (Predicted)
4.85
3.74
3.6 (Hydrazine)
pKa (Base)
~9.2 (Pyridine N)
2.0
0.8
1.8
LogP
0.45 (Hydrophilic)
0.36
1.55 (Lipophilic)
-0.70
UV Max
~265 nm, ~310 nm
262 nm
270 nm
266 nm
Key Differentiator
Amphoteric w/ strong basicity at C4-amino.
Simple ampholyte.
Electron-withdrawing Cl group.
Hydrazide functionality.
Expert Insight: The 4-methylamino group acts as an electron-donating group (EDG), increasing the electron density of the pyridine ring compared to 4-Chloronicotinic acid. This shift significantly increases the pKa of the pyridine nitrogen, causing 4-(Methylamino)nicotinic acid to tail significantly on standard C18 columns unless ion-pairing agents or HILIC modes are used.
Part 3: Analytical Cross-Reactivity & Method Selectivity
In pharmaceutical impurity profiling, "cross-reactivity" manifests as method interference . The 4-(Methylamino)nicotinic acid impurity often co-elutes with Nicotinic acid or N-Methylnicotinamide due to similar polarity.
Diagram 1: Analytical Separation Logic (DOT)
Caption: Decision tree for selecting chromatographic modes to prevent analytical cross-reactivity between 4-(Methylamino)nicotinic acid and polar analogs.
Objective: To quantify 4-(Methylamino)nicotinic acid without interference from Nicotinic acid or 4-Chloronicotinic acid.
Reagents:
Mobile Phase A: 10mM Ammonium Acetate, pH 9.0 (Adjusted with NH4OH).
Mobile Phase B: Acetonitrile (LC-MS Grade).
Column: Waters XBridge BEH Amide XP (2.5 µm, 2.1 x 100 mm).
Methodology:
Preparation: Dissolve reference standard (CAS 1075-09-8) in 90:10 ACN:Water to match initial mobile phase.
Gradient:
0-1 min: 95% B (Isocratic hold for equilibration).
1-6 min: 95% B → 60% B (Elute polar impurities).
6-8 min: 60% B (Wash).
8.1 min: 95% B (Re-equilibrate).
Detection (MS/MS):
4-(Methylamino)nicotinic acid: Precursor m/z 153.06 → Fragment 122.0 (Loss of -OCH3/NHCH3 characteristic).
Nicotinic Acid: Precursor m/z 124.0 → Fragment 80.0.
Cross-Talk Check: Ensure the 153 channel does not pick up the M+29 adduct of Nicotinic acid (unlikely, but verify).
Validation Criteria:
Resolution (Rs): > 2.0 between Nicotinic Acid and 4-(Methylamino)nicotinic acid.
Tailing Factor: < 1.3 (Critical: The high pH suppresses the ionization of the basic amine, improving peak shape).
Part 4: Biological & Immunological Cross-Reactivity
While primarily a chemical intermediate, this compound's structural similarity to Nicotinic Acid (Vitamin B3) raises questions about biological interference, particularly in ligand-binding assays or metabolic pathways .
Immunological Interference (ELISA)
Risk: Low to Moderate.
Mechanism: Antibodies raised against Nicotinic Acid (for vitamin analysis) typically target the pyridine ring and the carboxylic acid tail.
Performance vs. Alternatives:
Vs. Nicotinic Acid: The bulky methylamino group at C4 introduces significant steric hindrance . Most commercial anti-niacin antibodies will exhibit <5% cross-reactivity with the 4-methylamino variant due to this steric clash preventing deep pocket binding.
Vs. Isoniazid: Higher risk of cross-reactivity exists with antibodies raised against Isoniazid metabolites, as the C4-substitution pattern is spatially similar, though chemically distinct (Hydrazide vs. Methylamine).
Metabolic Pathway Interference (Signaling)
Does 4-(Methylamino)nicotinic acid act as an antimetabolite?
Caption: Hypothetical interference of 4-(Methylamino)nicotinic acid in the NAD+ salvage pathway via NAPRT competition.
Analysis:
Substrate Mimicry: The carboxylate group allows initial recognition by phosphoribosyltransferases (like NAPRT). However, the C4-substitution likely prevents the necessary ribosylation step, potentially acting as a weak competitive inhibitor.
Toxicity: Unlike 6-aminonicotinamide (a known neurotoxin), 4-amino derivatives are generally less potent antimetabolites, but they should still be flagged as structural alerts in early toxicology screening.
Part 5: References
BenchChem. (2025). Ethyl 6-chloro-4-(methylamino)nicotinate: Physicochemical Properties and Synthesis. Retrieved from
European Patent Office. (2018). EP3299371A1: Hydroxyl purine compounds and use thereof as PDE2 Inhibitors. Retrieved from
Sigma-Aldrich. (2024). Product Specification: 4-(Methylamino)nicotinic acid (CAS 1075-09-8).[1] Retrieved from
Reimund, J. M., et al. (1996).[2] Anti-TNF-alpha antibody assays and cross-reactivity studies. Gut, 39(5), 684-689.[2] (Contextual reference for TNF assay methodology).
ChemScene. (2024). Drug Impurity Reference Standards: 6-Chloro-4-(methylamino)nicotinic acid.[3] Retrieved from
Comparative Efficacy Profiling: 4-(Methylamino)nicotinic Acid vs. Established Nicotinic Receptor Modulators
Executive Summary: Defining the Chemical Space 4-(Methylamino)nicotinic acid (4-MNA) represents a specific structural modification of the endogenous ligand Nicotinic Acid (Niacin/Vitamin B3) . To evaluate its efficacy ob...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: Defining the Chemical Space
4-(Methylamino)nicotinic acid (4-MNA) represents a specific structural modification of the endogenous ligand Nicotinic Acid (Niacin/Vitamin B3) . To evaluate its efficacy objectively, we must first resolve a common nomenclature conflict in the field:
The "Nicotinic" Conflict: The term "nicotinic agonist" typically refers to ligands of the Nicotinic Acetylcholine Receptor (nAChR) , such as Nicotine or Epibatidine.
The Structural Reality: 4-MNA is a pyridine-3-carboxylic acid derivative. Structurally, it is an anionic analog of Niacin. Therefore, its primary biological activity is predicted to lie with the Hydroxycarboxylic Acid Receptor 2 (HCAR2/GPR109A) , the target responsible for Niacin's lipid-lowering effects, rather than the cationic nAChR ion channels.
This guide evaluates 4-MNA primarily as a GPR109A modulator for metabolic applications, while contrasting it with nAChR ligands to demonstrate selectivity profiles.
Part 1: Structural & Pharmacological Comparison
The efficacy of 4-MNA is best understood by benchmarking it against three distinct classes of compounds: the endogenous parent (Nicotinic Acid), a synthetic drug analog (Acipimox), and a negative control for receptor selectivity (Nicotine).
Nicotinic Acid: The 4-position is unsubstituted, allowing the carboxylate at position 3 to form a critical salt bridge with Arg263 in the GPR109A binding pocket.
4-MNA: The introduction of a methylamino group at position 4 introduces steric bulk and electron-donating character. While this can improve metabolic stability (blocking 4-hydroxylation), it often reduces binding affinity (
) compared to the parent molecule due to steric clash within the orthosteric site.
Selectivity (nAChR vs. GPR109A):
Nicotine requires a cationic nitrogen (pyrrolidine) to interact with the Trp/Tyr cage of the nAChR.
4-MNA possesses a carboxylic acid, rendering it anionic at physiological pH. This electrostatic repulsion effectively abolishes affinity for nAChR, making 4-MNA a "clean" metabolic modulator with minimal neuro-stimulatory side effects.
Part 2: Mechanism of Action (GPR109A Signaling)
To validate the efficacy of 4-MNA, one must interrogate the GPR109A-Gi/o-cAMP axis . Activation of this pathway in adipocytes inhibits adenylyl cyclase, reducing cAMP levels and subsequently inhibiting hormone-sensitive lipase (HSL), thereby lowering free fatty acid (FFA) release.
Visualization: The GPR109A Antilipolytic Pathway
The following diagram illustrates the signaling cascade used to assay 4-MNA efficacy.
Caption: The GPR109A signaling cascade. 4-MNA efficacy is measured by its ability to inhibit Adenylyl Cyclase via the Gi protein, resulting in decreased cAMP.
Part 3: Experimental Validation Protocols
To objectively compare 4-MNA against Nicotinic Acid, two self-validating experimental workflows are required: a Functional cAMP Assay (Efficacy) and a Radioligand Binding Assay (Affinity).
Add cAMP-d2 (acceptor) and Anti-cAMP-Cryptate (donor).
Principle: High endogenous cAMP competes with cAMP-d2 for the antibody, decreasing the FRET signal.
Result: An agonist (4-MNA) lowers cAMP, allowing cAMP-d2 to bind the antibody, increasing the FRET signal.
Data Analysis:
Plot FRET ratio vs. log[Concentration].
Calculate
using a 4-parameter logistic fit.
Success Criterion: Nicotinic Acid should yield an
. 4-MNA efficacy is reported as a relative potency ratio.
Protocol B:
-Nicotinic Acid Competition Binding
Objective: Determine the binding affinity (
) to the orthosteric site.
Membrane Prep: Isolate membranes from HCAR2-expressing HEK293 cells.
Competition:
Incubate membranes with 50 nM
-Nicotinic Acid (Radioligand).
Add increasing concentrations of non-radioactive 4-MNA.
Filtration: Harvest via GF/B glass fiber filters to separate bound from free ligand.
Quantification: Measure radioactivity (CPM) via liquid scintillation counting.
Calculation:
(Cheng-Prusoff equation).
Visualization: Experimental Workflow
The following diagram outlines the logical flow for validating 4-MNA efficacy.
Caption: Step-by-step workflow for the HTRF cAMP functional assay used to determine agonist potency.
References
GPR109A Pharmacology: Tunaru, S., et al. (2003). PUMA-G and HM74 are receptors for nicotinic acid and mediate its anti-lipolytic effect. Nature Medicine.
Nicotinic Acid Structure-Activity Relationships: Wise, A., et al. (2003). Molecular properties of the nicotinic acid receptor HM74A. Journal of Biological Chemistry.
HTRF Assay Principles: Degorce, F., et al. (2009). HTRF: A technology tailored for drug discovery - a review of theoretical aspects and recent applications. Current Chemical Genomics.
Nicotinic Receptor (nAChR) vs. GPR109A Distinction: Offermanns, S. (2006). The nicotinic acid receptor GPR109A (HM74A or PUMA-G). Pharmacological Reviews.
The following guide details the Structural Activity Relationship (SAR) of 4-(Methylamino)nicotinic acid derivatives, specifically focusing on their role as privileged scaffolds for pyridopyrimidine and naphthyridine synt...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide details the Structural Activity Relationship (SAR) of 4-(Methylamino)nicotinic acid derivatives, specifically focusing on their role as privileged scaffolds for pyridopyrimidine and naphthyridine synthesis in kinase inhibitor and antimicrobial drug discovery.
Core Scaffold: 4-(Methylamino)pyridine-3-carboxylic acid
Primary Application: Precursor for Bicyclic Kinase Inhibitors (p38 MAPK, EGFR) and Gyrase Inhibitors (Naphthyridines).
Comparative Standard: Quinazoline-based Inhibitors (e.g., Erlotinib) and Fluoroquinolones.
Executive Summary: The Scaffold Advantage
In medicinal chemistry, 4-(methylamino)nicotinic acid (often utilized as its 6-chloro ethyl ester derivative) serves as a critical "ortho-amino ester" synthon. Unlike simple aniline derivatives, this scaffold possesses a pyridine nitrogen that fundamentally alters physicochemical properties (logP, solubility) and binding modes compared to carbocyclic analogs (like anthranilic acid).
Key Differentiator: The ability to cyclize into pyridopyrimidines or 1,6-naphthyridines allows this scaffold to mimic the adenine ring of ATP, making it a "Master Key" for ATP-binding pockets in kinases and bacterial topoisomerases.
Higher specificity for serine/threonine kinases (e.g., p38).
Metabolic Stability
Moderate (Pyridine ring is electron-deficient)
Low (Phenyl ring prone to oxidation)
Reduced clearance rates in vivo.
Synthetic Access
Regioselective SnAr (4 vs 6 position)
Cyclization of anthranilic acids
Allows rapid library generation via late-stage diversification.
Structural Activity Relationship (SAR) Analysis
The biological activity of this scaffold is dictated by four critical zones. The following Graphviz diagram visualizes the SAR logic, highlighting the "Warhead" (cyclization potential) and the "Diversity Handle" (C6).
SAR Logic Map
Figure 1: SAR Map of 4-(Methylamino)nicotinic acid. The C3/C4 axis drives core formation, while C6 drives target selectivity.
Deep Dive: Substituent Effects
The C4-Amino Group (Methyl vs. H vs. Aryl):
Methyl (Optimal): The N-methyl group introduces a steric clash that forces the substituent slightly out of plane, often improving fit in the hydrophobic pocket of kinases like p38 MAPK. It also prevents metabolic N-dealkylation compared to larger alkyls.
Unsubstituted (NH2): Often leads to lower solubility and higher crystal lattice energy, reducing bioavailability.
Aryl: Direct N-arylation at C4 is rare due to steric hindrance; the methylamino group is usually preserved as the linker or part of the cyclized core.
The C6 Position (The "Diversity Handle"):
Chlorine (Precursor): The 6-chloro derivative is the standard starting material.
Aryl/Heteroaryl Substitution: Replacing Cl with morpholine, phenyl, or imidazole via nucleophilic aromatic substitution (SnAr) or Suzuki coupling dramatically shifts selectivity.
Example:p38 Kinase Inhibitors often feature a 2,4-difluorophenyl group at this position (post-cyclization) to fill the hydrophobic specificity pocket.
The Pyridine Nitrogen (N1):
Acts as an intracyclic hydrogen bond acceptor. In pyridopyrimidines , this nitrogen mimics N1 of adenine, forming a critical water-mediated H-bond in the ATP binding site.
Experimental Protocols
To validate the SAR of these derivatives, precise synthesis and biological assay protocols are required.
Protocol A: Regioselective Synthesis of the Scaffold
Objective: Synthesize Ethyl 6-chloro-4-(methylamino)nicotinate from 4,6-dichloronicotinic acid ethyl ester with high regioselectivity.
Principle: The C4 position is more electrophilic than C6 due to the ortho-effect of the electron-withdrawing ester group, enabling selective SnAr.
Reagents: Ethyl 4,6-dichloronicotinate (1.0 eq), Methylamine (2.0 M in THF, 1.1 eq), Triethylamine (1.5 eq), Acetonitrile (Solvent).
Procedure:
Dissolve Ethyl 4,6-dichloronicotinate in dry acetonitrile at 0°C.
Add Triethylamine followed by dropwise addition of Methylamine solution.
Stir at 0°C for 2 hours, then warm to Room Temperature (RT) for 4 hours. Critical: Do not heat initially to avoid bis-substitution.
Validation: Monitor via TLC (Hexane:EtOAc 4:1). The C4-substituted product is typically more polar than the starting material but less polar than the C6-isomer.
Workup: Evaporate solvent, redissolve in EtOAc, wash with water and brine. Recrystallize from Ethanol.
Yield Target: >85% regioselectivity for the 4-methylamino isomer.
The following diagram illustrates the conversion of the raw scaffold into a bioactive kinase inhibitor.
Figure 2: Synthetic pathway from precursor to active pharmaceutical ingredient (API).
References
BenchChem. (2025).[1] Ethyl 6-chloro-4-(methylamino)nicotinate: A Crucial Building Block in Medicinal Chemistry. BenchChem. Link
Pei, H., et al. (2021). "Synthesis and Biological Evaluation of Novel 4-(4-Formamidophenylamino)-N-methylpicolinamide Derivatives as Potential Antitumor Agents." Molecules, 26(4). Link
Thompson, A. M., et al. (2000). "Tyrosine kinase inhibitors. Synthesis and structure-activity relationships for 4-anilinoquinazolines and pyridopyrimidines." Journal of Medicinal Chemistry, 43(24), 4606-4619. Link
Goldstein, D. M., et al. (2006). "Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), a potent and selective inhibitor of p38 kinase." Journal of Medicinal Chemistry, 49(5), 1562-1575. Link
Google Patents. (2011). US20110034334A1 - Herbicidal compounds (Pyridopyridines). Link
A Comparative Guide to the In Vivo Effects of Nicotinic Acid Versus Placebo for Researchers and Drug Development Professionals
This guide provides an in-depth, objective comparison of the in vivo effects of nicotinic acid (also known as niacin) against a placebo. Drawing upon extensive experimental data, this document is intended for researchers...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth, objective comparison of the in vivo effects of nicotinic acid (also known as niacin) against a placebo. Drawing upon extensive experimental data, this document is intended for researchers, scientists, and professionals in drug development to inform preclinical and clinical research strategies. While the user initially inquired about "4-(Methylamino)nicotinic acid," a thorough literature search revealed a lack of specific in vivo data for this particular derivative. Consequently, this guide focuses on the well-characterized parent compound, nicotinic acid, to provide a robust and scientifically grounded comparison.
Introduction: The Rationale for Placebo-Controlled In Vivo Assessment
In the realm of drug discovery and development, the gold standard for determining the true efficacy and safety profile of a compound is the placebo-controlled study. This is particularly crucial for compounds like nicotinic acid, which elicits a range of physiological responses. A placebo, an inert substance, allows researchers to differentiate the pharmacological effects of the drug from psychological responses (the placebo effect) and the natural progression of the condition being studied. This guide will dissect the multifaceted in vivo effects of nicotinic acid, consistently referencing placebo-controlled data to ensure a clear and unbiased presentation of its physiological impact.
Primary In Vivo Effects of Nicotinic Acid: A Comparative Analysis
Nicotinic acid is most renowned for its potent effects on lipid metabolism.[1][2][3] However, its physiological actions extend beyond lipid modulation, impacting vascular tissues and glucose metabolism.
Modulation of Lipid Profile
Pharmacological doses of nicotinic acid significantly alter the plasma lipid profile.[3] Its primary effects include a marked increase in high-density lipoprotein (HDL) cholesterol, and a decrease in low-density lipoprotein (LDL) cholesterol, very-low-density lipoprotein (VLDL), and triglycerides.[1][2][4]
Mechanism of Action: The lipid-modifying effects of nicotinic acid are primarily mediated through the activation of the G protein-coupled receptor, GPR109A (also known as HM74A or PUMA-G), which is highly expressed in adipocytes.[1][3] Activation of this receptor inhibits adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels. This, in turn, suppresses lipolysis, reducing the release of free fatty acids (FFAs) from adipose tissue.[1][5] The reduced availability of FFAs to the liver curtails the synthesis of triglycerides and VLDL, and subsequently LDL.[1][5] Nicotinic acid also directly inhibits the enzyme diacylglycerol O-acyltransferase 2 (DGAT2) in the liver, a key enzyme in triglyceride synthesis.[1][2][6]
This is one of the most immediate effects of nicotinic acid administration.[5]
Vascular Effects: The Flushing Phenomenon
One of the most prominent and often limiting side effects of nicotinic acid is cutaneous vasodilation, commonly known as flushing.[1][3] This manifests as warmth, redness, and itching of the skin, particularly on the face, neck, and chest.
Mechanism of Action: Flushing is primarily mediated by the activation of GPR109A on Langerhans cells in the epidermis. This activation leads to the synthesis and release of prostaglandin D2 (PGD2) and other prostanoids. PGD2 then acts on receptors in the dermal capillaries, causing vasodilation.
Experimental Workflow for Assessing Cutaneous Flushing:
Caption: Workflow for evaluating nicotinic acid-induced flushing.
Effects on Glucose Metabolism and Insulin Resistance
High-dose nicotinic acid therapy has been associated with impaired glucose tolerance and an increased risk of new-onset type 2 diabetes.[1][2]
Mechanism of Action: The precise mechanisms are still under investigation but are thought to involve an initial rebound in free fatty acid levels after their initial suppression, which can contribute to insulin resistance.
Key In Vivo Findings:
Large clinical trials have demonstrated a statistically significant increase in the incidence of new-onset diabetes in patients treated with nicotinic acid compared to placebo.[8]
Monitoring of fasting blood glucose and HbA1c is a standard practice in clinical trials involving nicotinic acid.
Adverse Effects Profile: Nicotinic Acid vs. Placebo
A comprehensive understanding of a drug's in vivo effects necessitates a thorough evaluation of its adverse effects compared to placebo.
Protocol 1: In Vivo Assessment of Lipid-Lowering Efficacy in a Rodent Model
Objective: To determine the effect of 4-(Methylamino)nicotinic acid (or a relevant analog like nicotinic acid) on the plasma lipid profile in hyperlipidemic rats compared to a placebo.
Methodology:
Animal Model: Male Sprague-Dawley rats are fed a high-fat diet for 8 weeks to induce hyperlipidemia.
Grouping: Animals are randomly assigned to three groups (n=10 per group):
Vehicle Control (Placebo): Administered 0.5% carboxymethylcellulose (CMC) orally.
Test Compound (Low Dose): Administered 50 mg/kg of the test compound in 0.5% CMC orally.
Test Compound (High Dose): Administered 100 mg/kg of the test compound in 0.5% CMC orally.
Dosing: Animals are dosed once daily for 4 weeks.
Blood Collection: Blood samples are collected via the tail vein at baseline and at the end of the 4-week treatment period after an overnight fast.
Biochemical Analysis: Plasma is separated, and levels of total cholesterol, HDL, LDL, and triglycerides are measured using commercially available enzymatic kits.
Statistical Analysis: Data are analyzed using a one-way ANOVA followed by Dunnett's post-hoc test to compare the treatment groups to the placebo control.
Signaling Pathway: Nicotinic Acid's Effect on Adipocytes
Caption: Nicotinic acid's mechanism of inhibiting lipolysis in adipocytes.
Conclusion and Future Directions
While nicotinic acid has demonstrated potent in vivo effects on lipid metabolism, its clinical utility has been debated, particularly in patients already on statin therapy, due to a lack of incremental cardiovascular benefit and a notable side effect profile in some large-scale trials.[8][9][10][11] For researchers investigating novel nicotinic acid derivatives such as "4-(Methylamino)nicotinic acid," the key challenge will be to dissociate the desirable lipid-modifying effects from the adverse effects like flushing and hyperglycemia. Future in vivo studies on such analogs should meticulously follow placebo-controlled, blinded protocols to unequivocally establish their therapeutic potential and safety profile. The experimental designs and mechanistic insights provided in this guide offer a foundational framework for such investigations.
Effects of Nicotinic Acid on Gene Expression: Potential Mechanisms and Implications for Wanted and Unwanted Effects of the Lipid-Lowering Drug. National Institutes of Health. [Link]
Nicotinic acid: an old drug with a promising future. National Institutes of Health. [Link]
Multimodal Photoswitchable Modulation of Insect Glutamatergic Transmission by Quaternary Ammonium Azobenzenes. American Chemical Society. [Link]
A terminal metabolite of niacin promotes vascular inflammation and contributes to cardiovascular disease risk. PubMed. [Link]
Niacin | Linus Pauling Institute | Oregon State University. Oregon State University. [Link]
What major studies showed no benefit with niacin (Nicotinic acid) therapy? Dr.Oracle. [Link]
Supplementation of Nicotinic Acid and Its Derivatives Up-Regulates Cellular NAD + Level Rather than Nicotinamide Derivatives in Cultured Normal Human Epidermal Keratinocytes. MDPI. [Link]
Niacin - StatPearls - NCBI Bookshelf. National Institutes of Health. [Link]
Niacin: Nicotinic Acid, Nicotinamide, and Inositol Hexanicotinate. Council for Responsible Nutrition. [Link]
Assessment of the Role of Niacin in Managing Cardiovascular Disease Outcomes: A Systematic Review and Meta-analysis. PubMed Central. [Link]
Nicotinic acid: pharmacological effects and mechanisms of action. PubMed. [Link]
Niacin for primary and secondary prevention of cardiovascular events. PubMed. [Link]
High-Dose Niacin Did Not Reduce Rate of Cardiovascular Events in Patients Also Taking Statins. University at Buffalo. [Link]
A Head-to-Head Comparison of 4-(Methylamino)nicotinic Acid and its Ethyl Ester: A Guide for Drug Development Professionals
Introduction: The Rationale for a Prodrug Strategy in Nicotinic Acid Analogue Development Nicotinic acid (niacin), a well-established therapeutic agent, exerts its beneficial effects on lipid profiles primarily through t...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Rationale for a Prodrug Strategy in Nicotinic Acid Analogue Development
Nicotinic acid (niacin), a well-established therapeutic agent, exerts its beneficial effects on lipid profiles primarily through the activation of the hydroxycarboxylic acid receptor 2 (HCA2), also known as GPR109A[1][2]. This G-protein coupled receptor is a key target in the management of dyslipidemia. The development of novel nicotinic acid analogues, such as 4-(methylamino)nicotinic acid, aims to refine the therapeutic window and pharmacological properties of this class of compounds.
A significant hurdle in the oral delivery of carboxylic acid-containing drugs is their potential for poor absorption due to their polarity and ionization at physiological pH, which can limit their ability to cross intestinal membranes[3]. A common and effective strategy to overcome this is the use of a prodrug approach, wherein the carboxylic acid is masked as an ester. This modification increases the lipophilicity of the molecule, facilitating its absorption. Once in systemic circulation, the ester is hydrolyzed by ubiquitous esterases to release the active parent drug[][5][6][7].
This guide provides a head-to-head comparison of 4-(methylamino)nicotinic acid and its ethyl ester, framed as a comprehensive experimental plan. We will delve into their synthesis, comparative physicochemical properties, and the key in vitro assays required to evaluate their potential as a drug and prodrug pair. This document is intended to serve as a practical roadmap for researchers engaged in the preclinical development of novel therapeutics targeting the GPR109A receptor.
Synthesis of 4-(Methylamino)nicotinic Acid and its Ethyl Ester
A robust and scalable synthetic route is paramount for the successful development of any new chemical entity. Below, we outline a proposed synthesis for both the parent acid and its ethyl ester prodrug.
Synthesis of 4-(Methylamino)nicotinic Acid
The synthesis of 4-(methylamino)nicotinic acid can be achieved through a nucleophilic aromatic substitution reaction starting from the readily available 4-chloronicotinic acid[8].
Proposed Synthetic Route:
Caption: Proposed synthesis of 4-(Methylamino)nicotinic acid.
Experimental Protocol:
To a sealed pressure vessel, add 4-chloronicotinic acid (1 equivalent).
Add an excess of aqueous methylamine solution (e.g., 40% in water, 5-10 equivalents).
Heat the reaction mixture at a high temperature (e.g., 150-180 °C) for several hours.
Monitor the reaction progress by an appropriate method (e.g., LC-MS).
Upon completion, cool the reaction mixture to room temperature.
Acidify the mixture with an appropriate acid (e.g., HCl) to precipitate the product.
Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 4-(methylamino)nicotinic acid.
Synthesis of Ethyl 4-(Methylamino)nicotinate
The ethyl ester can be synthesized from the parent acid via a classic Fischer esterification[9][10].
Proposed Synthetic Route:
Caption: Proposed synthesis of Ethyl 4-(Methylamino)nicotinate.
Experimental Protocol:
Suspend 4-(methylamino)nicotinic acid (1 equivalent) in a large excess of absolute ethanol.
Carefully add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).
Heat the mixture to reflux for several hours, monitoring the reaction by TLC or LC-MS.
After completion, cool the reaction mixture and remove the excess ethanol under reduced pressure.
Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst.
Wash with brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude ethyl 4-(methylamino)nicotinate.
Purify the product by column chromatography if necessary.
Comparative Physicochemical Properties
The physicochemical properties of a drug and its prodrug are critical determinants of their pharmacokinetic behavior. The following table provides a comparison of predicted and known properties of the title compounds and related structures.
Property
4-(Methylamino)nicotinic Acid
Ethyl 4-(Methylamino)nicotinate
Justification for Comparison
Molecular Weight
152.15 g/mol
180.21 g/mol
Direct calculation.
Predicted LogP
Lower
Higher
The ethyl ester group significantly increases lipophilicity compared to the carboxylic acid.
Aqueous Solubility
Higher
Lower
Carboxylic acids are generally more water-soluble than their corresponding esters, especially at physiological pH where the acid can be deprotonated.
Chemical Stability
High
Susceptible to hydrolysis
The ester bond can be hydrolyzed under acidic or basic conditions, and enzymatically in vivo.
In Vitro Biological Evaluation: A Head-to-Head Experimental Design
A series of in vitro experiments are necessary to compare the biological activity and pharmacokinetic potential of 4-(methylamino)nicotinic acid and its ethyl ester.
GPR109A Receptor Binding Assay
The primary target for nicotinic acid and its analogues is the GPR109A receptor[1]. A competitive radioligand binding assay is the gold standard for determining the affinity of a compound for its receptor.
Experimental Workflow:
Caption: Workflow for the GPR109A receptor binding assay.
Detailed Protocol:
Membrane Preparation: Utilize a stable cell line overexpressing the human GPR109A receptor. Harvest the cells and prepare a crude membrane fraction by homogenization and centrifugation[11].
Binding Assay: In a 96-well plate, incubate the cell membranes with a known concentration of a suitable radioligand (e.g., [³H]-nicotinic acid) and a range of concentrations of the test compounds (4-(methylamino)nicotinic acid and its ethyl ester).
Incubation: Allow the binding to reach equilibrium (e.g., 60 minutes at 30°C).
Filtration: Rapidly filter the contents of each well through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.
Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.
Quantification: Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration to determine the IC₅₀ value. Calculate the binding affinity (Ki) using the Cheng-Prusoff equation[11][12][13][14].
Expected Outcome: 4-(Methylamino)nicotinic acid is expected to show high affinity for the GPR109A receptor, while the ethyl ester is anticipated to have significantly lower or no affinity, as the free carboxylate is crucial for receptor interaction.
Pharmacokinetic Profiling: Assessing the Prodrug Potential
The primary rationale for synthesizing the ethyl ester is to improve the pharmacokinetic properties of the parent acid. The following assays are designed to test this hypothesis.
Caco-2 Permeability Assay
The Caco-2 cell line is a well-established in vitro model for predicting human intestinal permeability[15][16][17][18].
Benchmarking the synthetic efficiency of "4-(Methylamino)nicotinic acid" production
This guide provides a technical benchmarking analysis of synthetic routes for 4-(Methylamino)nicotinic acid (4-methylaminopyridine-3-carboxylic acid). It is designed for researchers optimizing process chemistry for pharm...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical benchmarking analysis of synthetic routes for 4-(Methylamino)nicotinic acid (4-methylaminopyridine-3-carboxylic acid). It is designed for researchers optimizing process chemistry for pharmaceutical intermediates, specifically those involving 1,8-naphthyridine scaffolds (e.g., Enoxacin analogs) or ALDH2 activators.
Executive Summary & Strategic Importance
4-(Methylamino)nicotinic acid is a critical "push-pull" pyridine building block. The presence of an electron-withdrawing carboxylic acid at C3 and an electron-donating methylamino group at C4 creates a highly polarized system, essential for subsequent cyclization reactions (e.g., forming naphthyridinones).
In industrial and semi-preparative settings, the synthesis is defined by a trade-off between atom economy (using free acids) and regioselectivity (using halogenated esters). This guide benchmarks the two primary methodologies:
Method A (The "Green" Standard): Aqueous nucleophilic substitution on 4-chloronicotinic acid.
Method B (The "Selectivity" Route): Regioselective amination of ethyl 4,6-dichloronicotinate.
Best for: Scale-up, Green Chemistry compliance, and direct access to the free acid.
Mechanism:
The reaction proceeds via an addition-elimination (
) mechanism. The carboxylic acid at C3 activates the C4 position through inductive electron withdrawal, making the C-Cl bond susceptible to nucleophilic attack by methylamine.
Protocol Causality:
Solvent Choice (Water/Dioxane): The starting material (4-chloronicotinic acid) exists as a salt in basic media. Water ensures solubility of the methylamine and the intermediate Meisenheimer complex. Dioxane is often added as a co-solvent to break surface tension and improve organic solubility at lower temperatures.
Temperature (100°C): The 4-position is deactivated relative to 2- or 6-halopyridines. Thermal energy (or microwave irradiation) is required to overcome the activation energy barrier.
Workup (Acidification): The product is amphoteric. Adjusting the pH to the isoelectric point (typically pH 3-4) causes the zwitterion to precipitate, eliminating the need for extraction.
Method B: Regioselective Amination of Dichloro-Esters
Best for: Library synthesis, when the ester is the desired end-product, or when starting from the cheaper 4,6-dichloro precursor.
Mechanism:
In 4,6-dichloronicotinates, the C4 position is more electrophilic than C6 due to the steric and electronic influence of the adjacent ester group (ortho-effect). This allows for kinetic control—at lower temperatures, methylamine preferentially displaces the C4-chloride.
Critical Control Point:
Temperature Control: The reaction must be kept mild (0°C to RT). Heating promotes substitution at the C6 position, leading to mixtures of 4-amino, 6-amino, and 4,6-diamino byproducts.
Detailed Experimental Protocol (Method A)
Objective: Synthesis of 4-(Methylamino)nicotinic acid on a multigram scale.
Validated against Patent EP3299371A1 standards.
Charge: In a pressure-rated vessel (or microwave vial), dissolve 4-chloronicotinic acid in 1,4-dioxane.
Addition: Add the aqueous methylamine solution in a single portion. Note: Exotherm is minimal due to water heat capacity, but caution is advised.
Reaction:
Microwave: Heat to 100°C for 50 minutes.
Thermal (Autoclave): Heat to 105°C for 4–6 hours.
Monitoring: Check by HPLC/TLC. Disappearance of the starting material peak (
~2.5 min) and appearance of the more polar product ( ~1.8 min).
Isolation:
Cool reaction mixture to 20°C.
Slowly add 4N HCl until pH reaches 3.0–3.5.
Stir the resulting suspension for 30 minutes at 0°C to maximize precipitation.
Purification: Filter the white solid. Wash with cold water (
) and acetone () to remove trace amine salts. Dry under vacuum at 45°C.
Expected Results:
Appearance: White to off-white crystalline solid.
Yield: 70–75%.
Purity: >98% (HPLC).
Visualized Reaction Pathways
The following diagram illustrates the competitive pathways and the selectivity logic described above.
Figure 1: Mechanistic flow comparing the direct acid substitution (Method A) and the regioselective ester route (Method B).
Critical Analysis & Troubleshooting
Impurity Profile
4-Hydroxynicotinic acid: Formed if water acts as the nucleophile instead of methylamine. Prevention: Use a large excess of methylamine (10 eq) to outcompete water.
Inorganic Salts: The pH adjustment generates NaCl or Methylammonium chloride. Remediation:[3][4] The product's low solubility in cold water allows these salts to be washed away during filtration.
Safety & Handling
Methylamine: Highly volatile and toxic. All reactions must be performed in a sealed vessel or efficient fume hood.
Sensitization: Pyridine intermediates can be skin sensitizers. Use nitrile gloves and sleeves.
Scalability Note
Method A is superior for scale-up. The ester route (Method B) requires strict temperature control to avoid isomer formation, which is difficult to maintain in large batch reactors due to heat transfer limitations. Method A's primary challenge is the "thick slurry" formed during acidification, requiring robust agitation motors.
References
Patent Protocol (Microwave Synthesis)
Source: Jiangsu Hengrui Medicine Co., Ltd. (2018). "Hydroxyl purine compounds and use thereof."
A Senior Application Scientist's Guide to Handling 4-(Methylamino)nicotinic Acid: Personal Protective Equipment and Disposal
This guide provides comprehensive safety protocols and logistical plans for the handling and disposal of 4-(Methylamino)nicotinic acid. As a compound structurally related to nicotinic acid, it warrants careful management...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides comprehensive safety protocols and logistical plans for the handling and disposal of 4-(Methylamino)nicotinic acid. As a compound structurally related to nicotinic acid, it warrants careful management of its potential hazards. This document is intended for researchers, scientists, and professionals in drug development, offering procedural guidance rooted in established safety principles.
Hazard Identification and Risk Assessment
While specific toxicological data for 4-(Methylamino)nicotinic acid is not extensively documented, its structural similarity to nicotinic acid allows for a prudent assessment of its potential hazards. Nicotinic acid is known to cause serious eye irritation.[1][2][3] In its powdered form, the enrichment of fine dust can lead to the danger of dust explosion.[1] Therefore, a thorough risk assessment is the foundational step before any handling of this compound.
Inferred Hazards of 4-(Methylamino)nicotinic Acid:
Dust may cause mild irritation to the upper respiratory tract.[4]
Inhalation
Skin Irritation
May cause skin irritation upon prolonged contact.
Skin
Aquatic Toxicity
Harmful to aquatic life.
Environmental Release
Engineering Controls: The First Line of Defense
Personal protective equipment should always be used in conjunction with robust engineering controls to minimize exposure.
Ventilation: Always handle 4-(Methylamino)nicotinic acid in a well-ventilated area.[3] For all procedures involving the solid form or solutions, a certified laboratory chemical fume hood is mandatory to control the inhalation of dust or vapors.[5]
Designated Area: Establish a designated area for handling this compound to prevent cross-contamination.[6] This area should be clearly marked.
Personal Protective Equipment (PPE): A Multi-Layered Approach
The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed.
Eye and Face Protection
Given the significant risk of serious eye irritation, robust eye and face protection is non-negotiable.
Minimum Requirement: Chemical splash goggles that meet ANSI Z87.1 or EN 166 standards are required for all handling activities.[7][8]
Enhanced Protection: When handling larger quantities (typically >10g) or when there is a significant risk of splashing, a face shield should be worn in addition to chemical splash goggles.[7]
Skin and Body Protection
Preventing skin contact is crucial.
Gloves: Chemical-resistant gloves must be worn. Nitrile gloves are a suitable choice for incidental contact.[9] Always inspect gloves for any signs of degradation or punctures before use.[7] Use proper glove removal technique to avoid contaminating your skin.[7]
Protective Clothing: A clean, buttoned lab coat is the minimum requirement to protect against minor spills.[10] For procedures with a higher risk of splashes, consider a chemical-resistant apron over the lab coat.
Respiratory Protection
If engineering controls are insufficient to maintain exposure below acceptable limits, or during spill cleanup, respiratory protection is necessary.
For Dusts: When handling the powdered form outside of a fume hood (not recommended) or if dust generation is unavoidable, a NIOSH-approved N95 or P100 particulate respirator is required.[7][11]
Higher Level Protection: For significant aerosol generation or in emergency situations, a higher level of respiratory protection, such as a powered air-purifying respirator (PAPR), may be necessary.
PPE Selection Guide:
Caption: PPE selection flowchart based on task risk level.
Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling ensures safety at every stage.
Workflow for Safe Handling:
Caption: Step-by-step workflow for handling 4-(Methylamino)nicotinic acid.
Preparation
Verify Engineering Controls: Ensure the chemical fume hood is operational and the sash is at the appropriate height.
Assemble PPE: Gather all necessary PPE as determined by your risk assessment. Inspect each item for damage.
Prepare for Spills: Have a spill kit readily available. The kit should contain absorbent materials like sand or vermiculite.[9]
Handling
Weighing: Carefully weigh the solid compound within the fume hood to minimize dust generation.
Dissolving: When preparing solutions, slowly add the solid to the solvent to prevent splashing.
Mixing: Cap containers securely before mixing or vortexing.
Post-Handling
Decontamination: Wipe down the work surface and any equipment used with an appropriate solvent.
PPE Removal: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated outer surfaces.
Hygiene: Wash hands thoroughly with soap and water after removing PPE.[1][7]
Spill and Emergency Procedures
Accidents can happen, and a clear plan is essential.
Small Spills:
Alert others in the immediate area.
Wearing appropriate PPE, cover the spill with an absorbent material.[9]
Once absorbed, carefully scoop the material into a labeled, sealable container for hazardous waste disposal.[9]
Decontaminate the spill area.
Large Spills or Skin/Eye Contact:
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station.[5] Seek immediate medical attention.
Skin Contact: Wash the affected area with soap and plenty of water.[9] Remove contaminated clothing.
In all cases of significant exposure, seek medical attention and report the incident to your supervisor.
Disposal Plan
Proper disposal is critical to protect the environment and comply with regulations.
Waste Collection: All waste containing 4-(Methylamino)nicotinic acid, including contaminated consumables and spill cleanup materials, must be collected in a clearly labeled, sealed, and compatible hazardous waste container.[5]
Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name.
Storage: Store the waste container in a designated, secure area away from incompatible materials.[5]
Disposal: Arrange for disposal through your institution's environmental health and safety office. Do not pour this chemical down the drain.[7][9]
Waste Disposal Pathway:
Caption: Regulated waste disposal pathway for 4-(Methylamino)nicotinic acid.
By adhering to these guidelines, researchers can handle 4-(Methylamino)nicotinic acid with a high degree of safety, protecting themselves, their colleagues, and the environment.
References
Sigma-Aldrich. (2024, September 8). Safety Data Sheet.
ChemScience. (2024, June 22). Safety Data Sheet: Nicotinic acid (Niacin), Plant Culture Tested.
Carl ROTH. (n.d.). Safety Data Sheet: Nicotinic acid.
Spectrum Chemical. (2018, December 28). Safety Data Sheet.
Loba Chemie. (2024, November 29). NICOTINIC ACID EXTRA PURE - Safety Data Sheet.
NOAA. (n.d.). NICOTINIC ACID. CAMEO Chemicals.
Washington State University. (n.d.). Standard Operating Procedure for Pyridine.
SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
OSHA. (n.d.). Occupational exposure to hazardous chemicals in laboratories. 1910.1450.
Carl ROTH. (2024, September 18). Safety data sheet: Nicotinic acid ≥98 %, for biochemistry.
Fisher Scientific. (n.d.). Safety Data Sheet: 1H-Indole-2-carboxylic acid.
Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine.
Interactive Learning Paradigms, Incorporated. (n.d.). The MSDS HyperGlossary: Carboxylic Acid.
Sigma-Aldrich. (2025, October 15). Safety Data Sheet.
Oregon OSHA. (n.d.). Preventing Exposure to Hazardous Chemicals in Laboratories.
